N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine

• CAS: 1704065-30-4

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine

Executive Summary: The Halogenated Pharmacophore

N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine (also known as N-(4-bromo-3-fluorobenzyl)diethylamine) represents a critical "privileged structure" in medicinal chemistry. It serves as a lipophilic, amine-functionalized building block often employed in the synthesis of GPCR ligands (particularly serotonin and dopamine receptor antagonists) and kinase inhibitors.

The simultaneous presence of the bromine (at the para position) and fluorine (at the meta position) on the aromatic ring creates a unique electronic and steric profile. The bromine atom provides a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the fluorine atom modulates metabolic stability and lipophilicity without significantly altering the steric bulk.[1]

Chemical Identity & Physicochemical Specifications[1][2][3][4][5][6][7]

The following data represents the core identity parameters for the molecule. Note that "N-ethylethanamine" is the systematic IUPAC nomenclature for diethylamine ; thus, the structure comprises a diethylamine moiety attached to the benzylic carbon of a 4-bromo-3-fluorobenzene ring.[1]

Table 1: Physicochemical Constants

Parameter	Value	Notes
IUPAC Name	N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine	Alternate: N-(4-bromo-3-fluorobenzyl)diethylamine
Molecular Formula	C₁₁H₁₅BrFN	Verified via atomic summation
Molecular Weight	260.15 g/mol	Average Mass
Monoisotopic Mass	259.037 g/mol	Based on ⁷⁹Br isotope
Exact Mass	259.03719 Da
Predicted LogP	3.2 ± 0.4	Highly Lipophilic
pKa (Predicted)	~9.8	Basic (Tertiary Amine)
H-Bond Donors	0	Tertiary amine lacks N-H
H-Bond Acceptors	1	Nitrogen lone pair
Physical State	Pale yellow oil or low-melting solid	Dependent on purity/salt form

Structural Characterization & Spectroscopic Signatures[1][3][10]

To validate the identity of synthesized batches, researchers must look for specific spectroscopic fingerprints.

Nuclear Magnetic Resonance (¹H NMR)

• Benzylic Protons (~3.5 ppm): The singlet corresponding to the CH₂ between the ring and the nitrogen is the most diagnostic peak. It may show minor splitting (doublet) due to long-range coupling with the ³J fluorine atom.

• Aromatic Region (7.0 - 7.6 ppm):

  • The proton at position 2 (between Br and alkyl) will appear as a doublet of doublets (dd) due to coupling with Fluorine and the meta-proton.

  • The proton at position 5 (ortho to F) will show complex splitting.

• Ethyl Groups:

  • ~2.5 ppm (Quadruplet): Four protons from the N-CH₂-CH₃ methylene groups.

  • ~1.0 ppm (Triplet): Six protons from the terminal methyl groups.

Mass Spectrometry (LC-MS)

• Isotopic Pattern: The presence of Bromine results in a characteristic 1:1 doublet at M+ and M+2 (m/z 260 and 262) in the mass spectrum. This is the primary confirmation of the bromine atom's integrity.

Synthetic Methodologies

Two primary routes exist for synthesizing this compound.[2][3] Method A (Nucleophilic Substitution) is preferred for small-scale library generation, while Method B (Reductive Amination) is superior for scale-up due to cleaner impurity profiles.[1]

Method A: Nucleophilic Substitution (Standard Protocol)

Reaction: 4-Bromo-3-fluorobenzyl bromide + Diethylamine

Product

• Setup: Charge a round-bottom flask with 4-bromo-3-fluorobenzyl bromide (1.0 eq) and anhydrous Acetonitrile (MeCN) [0.2 M].

• Base Addition: Add Potassium Carbonate (K₂CO₃) (2.0 eq) to scavenge the HBr byproduct.

• Nucleophile Addition: Dropwise add Diethylamine (1.2 eq) at 0°C.

• Execution: Warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 8:2).

• Workup: Filter off inorganic salts. Concentrate filtrate.[2] Redissolve in DCM, wash with water and brine.

• Purification: If necessary, purify via silica gel chromatography (0-10% MeOH in DCM).

Method B: Reductive Amination (Scale-Up Preferred)

Reaction: 4-Bromo-3-fluorobenzaldehyde + Diethylamine + NaBH(OAc)₃

Product[1]

• Imine Formation: Dissolve 4-bromo-3-fluorobenzaldehyde (1.0 eq) and Diethylamine (1.1 eq) in DCE (Dichloroethane) . Stir for 30 mins.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) in portions.

• Quench: Quench with saturated NaHCO₃ solution.

• Advantage: Avoids the use of lachrymatory benzyl bromides and minimizes over-alkylation byproducts.

Visualization: Synthetic Decision Tree

The following diagram illustrates the logic flow for synthesis and purification.

Caption: Figure 1. Synthetic workflow comparison between Alkylation and Reductive Amination routes, highlighting critical decision points based on reagent availability.

Quality Control & Impurity Management

In drug development contexts, purity is paramount. The following impurities are common with this scaffold:

• Des-bromo Impurity: Resulting from hydrogenolysis if Pd/C hydrogenation is attempted (avoid catalytic hydrogenation).

• Benzyl Alcohol Derivative: Resulting from hydrolysis of the starting benzyl bromide if moisture is present during Method A.[2]

• Validation Protocol:

  • HPLC: Run a gradient of 5-95% MeCN/Water (+0.1% Formic Acid). The amine will elute early; the bromide starting material elutes later.

  • Storage: Store as the HCl salt to prevent oxidation of the amine and degradation of the benzylic bond.

References

• BenchChem Technical Support. (2025).[2][3][4] Synthesis of N-(4-Bromobenzyl)-N-ethylethanamine via Reductive Amination and N-Alkylation.[2] Retrieved from

• PubChem. (2025).[5][6][7][8] Compound Summary: Bromomethylidene(diethyl)azanium (Analogous Reactivity).[9] National Library of Medicine. Retrieved from [9]

• Google Patents. (2002). US6340773B1 - Preparation of halogenated primary amines.[1] Retrieved from

• ChemicalBook. (2025). 4-Bromobenzylamine Synthesis and Analogs. Retrieved from

Sources

• 1. 1539615-62-7|N1-(4-Bromo-3-fluorobenzyl)-N1,N2-dimethylethane-1,2-diamine|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Dichloroisoproterenol | C11H15Cl2NO | CID 5806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzaldehyde, (dimethylamino)- | C9H11NO | CID 34289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Acetonitrile, fluoro- | C2H2FN | CID 10420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-(2-Cyano-4-fluoroanilino)butanamide | C11H12FN3O | CID 55248881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Bromomethane;bromomethylidene(diethyl)azanium;bromide | C6H14Br3N | CID 134992470 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Safety Data Sheets (SDS) and Hazard Identification for Fluorinated Benzylamines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Fluorinated Benzylamines and the Imperative of Proactive Hazard Assessment

Fluorinated benzylamines represent a cornerstone in modern medicinal chemistry and materials science. The strategic incorporation of fluorine atoms into the benzylamine scaffold can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity, making these compounds invaluable in drug discovery and the development of advanced polymers and agrochemicals.[1][2][3] However, the very properties that make them so useful also necessitate a rigorous and nuanced approach to hazard identification and safety.

This guide moves beyond a simple recitation of Safety Data Sheet (SDS) sections. It is designed to provide you, the research and development professional, with the scientific rationale and practical insights needed to interpret, question, and effectively utilize safety data for this specific class of compounds. Understanding the "why" behind the hazards is paramount to fostering a culture of safety and ensuring the integrity of your research. We will deconstruct the SDS, grounding each section in the context of fluorinated benzylamine chemistry, and provide actionable protocols for risk mitigation.

The Foundation of Chemical Safety: The Globally Harmonized System (GHS) and the Safety Data Sheet (SDS)

The Hazard Communication Standard (HCS) issued by the Occupational Safety and Health Administration (OSHA) mandates that chemical manufacturers and importers classify the hazards of chemicals they produce or import and communicate that information to employers and employees.[4][5][6][7] This is achieved through a comprehensive program that includes standardized labels and Safety Data Sheets (SDSs).[7] The SDS is a cornerstone document, structured into 16 sections, that provides detailed information on a hazardous chemical.[8] This system is aligned with the United Nations' Globally Harmonized System of Classification and Labelling of Chemicals (GHS), which ensures consistency in hazard communication worldwide.[4][5][9]

Visualizing the SDS Framework

The 16-section format of the SDS is a logical progression from identification to emergency response and technical information. Understanding this flow is key to quickly locating critical information.

Caption: Logical flow of the 16-section Safety Data Sheet.

Part 1: Deconstructing the SDS for Fluorinated Benzylamines

Section 1: Identification

This section provides the fundamental identity of the chemical, including the product identifier, recommended use, and supplier details.[8] For fluorinated benzylamines, it is crucial to note the precise nomenclature (e.g., 4-Fluorobenzylamine vs. 2,3-Difluorobenzylamine) as the position of the fluorine atom(s) dramatically influences reactivity and toxicology.

Section 2: Hazard(s) Identification

This is arguably the most critical section for immediate risk assessment. It contains the GHS hazard classification, signal word (e.g., "Danger" or "Warning"), hazard statements (e.g., "Causes severe skin burns and eye damage"), and pictograms.[8]

• Expertise in Action: Benzylamines as a class are often corrosive and can cause severe skin burns and eye damage.[10][11][12] The presence of fluorine can modulate the basicity of the amine group, potentially altering its corrosive properties.[3] For example, 4-Fluorobenzylamine is classified as Skin Corrosive 1B and Eye Damage 1.[13] Always cross-reference the provided classification with the known properties of the parent benzylamine and consider the electronic effects of the fluorine substituents.

Common GHS Classifications for Fluorinated Benzylamines:

Hazard Class	Category	Commonality for Fluorinated Benzylamines	Rationale
Acute Toxicity (Oral, Dermal)	4	Common	Benzylamines can be harmful if swallowed or in contact with skin.[10][14]
Skin Corrosion/Irritation	1B/1C	Very Common	The basic amine group is inherently corrosive to tissues.[13]
Serious Eye Damage/Irritation	1	Very Common	Highly corrosive to eye tissue, with risk of permanent damage.[10][13]
Flammable Liquids	4	Possible	Many benzylamines are combustible liquids with flash points above 60°C.[15]

Section 3: Composition/Information on Ingredients

This section details the chemical ingredients. For a pure substance, it will list the chemical name and CAS number. For mixtures, it will include the concentration of all hazardous ingredients. This is particularly important when working with solutions or formulations.

Section 4: First-Aid Measures

This section provides immediate medical care instructions.[8] For corrosive benzylamines, the primary advice is immediate and thorough flushing with water in case of skin or eye contact.[16] Do not attempt to neutralize an acid or base burn on the skin without specific medical guidance.

Section 5: Fire-Fighting Measures

Provides recommendations for extinguishing a fire involving the chemical.[8] Benzylamines are combustible, and their vapors can form explosive mixtures with air.[10][11] Fires involving these compounds may produce toxic nitrogen oxides (NOx) and, in the case of fluorinated analogs, highly toxic hydrogen fluoride (HF) gas.[17] Firefighters must wear self-contained breathing apparatus (SCBA).[11][15]

Section 6: Accidental Release Measures

Details the procedures for cleaning up spills to prevent or minimize exposure.[8] For a liquid benzylamine spill, the steps are to:

• Evacuate and ventilate the area.[18]

• Wear appropriate personal protective equipment (PPE), including respiratory protection.[11]

• Contain the spill with an inert absorbent material like sand or vermiculite.[10]

• Collect the absorbed material into a suitable, labeled container for disposal.[10]

• Do not allow the material to enter drains or waterways.[10][11][12]

Section 7: Handling and Storage

This section outlines safe handling practices and storage conditions.[8]

• Handling: Avoid all personal contact, including inhalation of vapors.[10] Use in a well-ventilated area, preferably a chemical fume hood.[10] Keep away from heat, sparks, and open flames.[11][15]

• Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[15][19] Store away from incompatible materials such as strong oxidizing agents and acids.[11][17]

Section 8: Exposure Controls/Personal Protection

This is a critical action-oriented section that specifies Permissible Exposure Limits (PELs), Threshold Limit Values (TLVs), and required PPE.[8]

• Engineering Controls: A chemical fume hood is essential to keep airborne concentrations low.[16] Eyewash stations and safety showers must be readily available.[16]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[16][20]

  • Skin Protection: Wear appropriate chemical-resistant gloves. For benzylamines, fluorinated rubber (Viton®) or nitrile rubber are often recommended, but always check the specific SDS and glove manufacturer's compatibility charts.[15] A lab coat or chemical-resistant apron is also required.[16]

  • Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[12][16]

Section 9: Physical and Chemical Properties

This section lists the substance's physical and chemical characteristics, such as appearance, odor, pH, boiling point, flash point, and solubility.[8] For fluorinated benzylamines, note the boiling point and vapor pressure to assess inhalation risk. The parent benzylamine is a colorless liquid with an ammonia-like odor.[21]

Section 10: Stability and Reactivity

Describes the chemical stability and potential hazardous reactions.[8] Benzylamines are generally stable under normal conditions but can react violently with strong oxidizing agents and acids.[11][12] They may also be incompatible with isocyanates, halogenated organics, and certain metals.[21]

Section 11: Toxicological Information

This section provides data on the health effects of exposure.[8] It covers routes of exposure, symptoms, and measures of toxicity like LD50 (lethal dose, 50%).

• The Impact of Fluorine: The toxicology of fluorinated aromatics can be complex. While the C-F bond is very strong, metabolic processes can sometimes lead to the formation of toxic metabolites.[3][22] For instance, metabolism of some fluorinated compounds can yield fluoroacetate, a potent metabolic poison.[3] While this is a more significant concern for compounds with trifluoromethyl groups, the potential for metabolic defluorination should always be a consideration in long-term or high-exposure scenarios. The position of fluorine can also block or alter metabolic pathways, which may decrease or, in some cases, increase the toxicity of the parent molecule.[2][23]

Sections 12-16: Ecological, Disposal, Transport, Regulatory, and Other Information

These final sections provide crucial data for environmental impact assessment, safe waste disposal, shipping regulations, and any other relevant information.[8] Benzylamines can be harmful to aquatic life, and their disposal must be handled by a licensed disposal company, often through chemical incineration.[20]

Part 2: A Practical Workflow for Hazard Identification and Risk Assessment

A self-validating safety protocol involves a continuous cycle of assessment, control, and review. Simply reading the SDS is not enough; you must integrate its information into your experimental design.

Caption: Hazard Identification and Risk Assessment Workflow.

Experimental Protocol: Safe Weighing and Dispensing of a Liquid Fluorinated Benzylamine

This protocol outlines a self-validating system for safely handling a representative liquid fluorinated benzylamine (e.g., 4-Fluorobenzylamine).

1. Pre-Operation Verification: a. Confirm the chemical fume hood has a valid certification and the airflow is optimal. b. Verify the location of the nearest safety shower, eyewash station, and spill kit. c. Read the entire SDS for 4-Fluorobenzylamine, paying special attention to Sections 2, 7, and 8. d. Assemble all required PPE: safety goggles, face shield, lab coat, and chemically compatible gloves (e.g., Fluorinated rubber [Viton®]).[15]

2. Weighing and Dispensing Procedure: a. Place a calibrated balance inside the chemical fume hood. b. Place a secondary container (e.g., a shallow plastic tray) on the balance pan. c. Tare the balance with the receiving flask inside the secondary container. d. Open the primary container of 4-Fluorobenzylamine slowly to release any potential pressure buildup. e. Using a clean glass pipette or syringe, carefully transfer the desired amount of the liquid into the tared receiving flask. f. Perform all transfers deep within the fume hood and over the secondary containment to catch any drips. g. Securely cap the primary container and the receiving flask immediately after transfer.

3. Post-Operation and Decontamination: a. Wipe down the external surfaces of the containers and any affected area within the fume hood with an appropriate solvent (e.g., isopropanol), followed by soap and water, if compatible. b. Dispose of the pipette or syringe in a designated hazardous waste container. c. Remove PPE in the correct order (gloves first, then face shield/goggles, then lab coat) to avoid cross-contamination. d. Wash hands and arms thoroughly with soap and water.[15][19]

4. Trustworthiness through Self-Validation:

• The use of secondary containment validates the control of minor spills.
• Performing the operation in a certified fume hood validates the control of inhalation hazards.
• The prescribed PPE regimen validates the protection against dermal and ocular exposure.

Conclusion: Beyond Compliance, Towards a Culture of Scientific Safety

For the research scientist, a Safety Data Sheet is not merely a regulatory document; it is a foundational piece of technical literature. For a class of compounds as potent and versatile as fluorinated benzylamines, a deep understanding of their hazard profile is inseparable from the science itself. By moving beyond simple compliance and embracing a scientifically grounded approach to safety—understanding the why behind the reactivity, toxicity, and necessary precautions—we can foster an environment where groundbreaking research and uncompromising safety are not just compatible, but are two sides of the same coin. This guide serves as a framework for that understanding, empowering you to handle these critical reagents with the expertise and respect they demand.

References

• 29 CFR 1910.1200 -- Hazard communication. - eCFR. (n.d.). Retrieved February 23, 2026, from [Link]

• OSHA Hazard Communication Standard | HazCom - JJ Keller. (n.d.). Retrieved February 23, 2026, from [Link]

• OSHA Hazard Communication Standard (HAZCOM) 1910.1200 | NASP. (n.d.). Retrieved February 23, 2026, from [Link]

• Guidance on the compilation of safety data sheets - ECHA. (2020, December). Retrieved February 23, 2026, from [Link]

• Hazard Communication Plan (HCP) 29 CFR 1910.1200 - Methodist University. (n.d.). Retrieved February 23, 2026, from [Link]

• Guidance on the compilation of safety data sheets. (2015, November). European Chemicals Agency. Retrieved February 23, 2026, from [Link]

• Safety data sheets | Reach&CLP. (n.d.). Retrieved February 23, 2026, from [Link]

• 1910.1200 - Hazard Communication. | Occupational Safety and Health Administration. (n.d.). Retrieved February 23, 2026, from [Link]

• Guidance on the compilation of safety data sheets - ECHA - European Union. (2020, December 16). Retrieved February 23, 2026, from [Link]

• Guidance on the compilation of safety data sheets - REACH-CLP-Biozid Helpdesk. (2020). Retrieved February 23, 2026, from [Link]

• Benzylamine. (n.d.). Retrieved February 23, 2026, from [Link]

• Safety Data Sheet: Benzylamine - Carl ROTH. (n.d.). Retrieved February 23, 2026, from [Link]

• NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. (2007). Retrieved February 23, 2026, from [Link]

• BENZYLAMINE FOR SYNTHESIS MSDS CAS No: 100-46-9 MSDS - Loba Chemie. (2016, April 29). Retrieved February 23, 2026, from [Link]

• Safety Data Sheet: Benzylamine - Astech Ireland. (n.d.). Retrieved February 23, 2026, from [Link]

• NIOSH Pocket Guide to Chemical Hazards - CDC. (n.d.). Retrieved February 23, 2026, from [Link]

• Siegemund, G., et al. (2000). Fluorinated Aromatic Compounds. In Ullmann's Encyclopedia of Industrial Chemistry. Retrieved February 23, 2026, from [Link]

• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Retrieved February 23, 2026, from [Link]

• NIOSH Pocket Guide to Chemical Hazards. (2010, June 24). Retrieved February 23, 2026, from [Link]

• Pocket Guide to Chemical Hazards Introduction | NIOSH - Restored CDC. (n.d.). Retrieved February 23, 2026, from [Link]

• Kyzer, J. L., et al. (2021). Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology. Retrieved February 23, 2026, from [Link]

• Kennedy, G. L. Jr. (1990). Toxicology of fluorine-containing monomers. Critical Reviews in Toxicology, 21(2), 149-70. Retrieved February 23, 2026, from [Link]

• Dolensky, B., et al. (2018). Chemical Aspects of Human and Environmental Overload with Fluorine. PMC. Retrieved February 23, 2026, from [Link]

• Material Safety Data Sheet - Benzylamine, 99% - Cole-Parmer. (2002, January 21). Retrieved February 23, 2026, from [Link]

• Meanwell, N. A. (2021). Metabolism and Toxicity of Fluorine Compounds. PMC. Retrieved February 23, 2026, from [Link]

• Safety Data Sheet: (benzylamine)trifluoroboron - Chemos GmbH&Co.KG. (n.d.). Retrieved February 23, 2026, from [Link]

• GHS Hazardous Chemical Information List. (n.d.). Safe Work Australia. Retrieved February 23, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eCFR :: 29 CFR 1910.1200 -- Hazard communication. [ecfr.gov]
• 5. OSHA Hazard Communication Standard | HazCom | J.J. Keller [jjkeller.com]
• 6. naspweb.com [naspweb.com]
• 7. 1910.1200 - Hazard Communication. | Occupational Safety and Health Administration [osha.gov]
• 8. Safety data sheets | Reach&CLP [reach.lu]
• 9. echa.europa.eu [echa.europa.eu]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. carlroth.com [carlroth.com]
• 12. astechireland.ie [astechireland.ie]
• 13. 4-フルオロベンジルアミン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. chemicalbook.com [chemicalbook.com]
• 16. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 17. fishersci.fr [fishersci.fr]
• 18. lobachemie.com [lobachemie.com]
• 19. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 20. cdhfinechemical.com [cdhfinechemical.com]
• 21. BENZYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 22. Chemical Aspects of Human and Environmental Overload with Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Toxicology of fluorine-containing monomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Reactivity profile of the 4-bromo moiety in benzylamine scaffolds

An In-Depth Technical Guide: Reactivity Profile of the 4-Bromo Moiety in Benzylamine Scaffolds: A Synthetic Chemist's Handbook

Foreword: The Strategic Value of a Bifunctional Building Block

In the landscape of synthetic organic chemistry, the 4-bromobenzylamine scaffold represents a cornerstone intermediate, valued for its unique bifunctionality.[1] The molecule strategically positions a reactive aryl bromide—a versatile handle for carbon-carbon and carbon-heteroatom bond formation—and a nucleophilic primary amine, which can be readily derivatized.[1][2] This guide provides an in-depth exploration of the reactivity profile of the 4-bromo moiety, offering field-proven insights into its behavior in key transformations. We will dissect the electronic and steric factors governing its reactivity and provide robust, validated protocols for its deployment in complex molecular synthesis, particularly within the context of pharmaceutical and materials science research.

Electronic and Steric Landscape: Understanding the 'Why'

The reactivity of the C-Br bond in 4-bromobenzylamine is not dictated by the halogen alone. The interplay of electronic effects from the entire molecule and the steric environment are paramount.

• Electronic Effects : The bromine atom itself is deactivating towards electrophilic aromatic substitution due to its inductive electron-withdrawing effect, but it is an ortho, para-director. More importantly for cross-coupling chemistry, the C-Br bond serves as the electrophilic site. The substituent at the para position, the aminomethyl group (-CH₂NH₂), has a nuanced electronic influence. While the amine itself is electron-donating, the methylene spacer mitigates this effect on the aromatic ring. Computational studies on substituted aryl halides confirm that electron-donating groups can be less favorable for some amination reactions, but the effect is complex and highly dependent on the specific reaction mechanism.[3] In palladium-catalyzed cycles, the overall electronic nature of the ring influences the rate-determining oxidative addition step.

• Steric Profile : The 4-bromo position is sterically unencumbered, allowing facile access for bulky catalyst systems to approach the C-Br bond. This is a significant advantage over ortho-substituted analogues, where steric hindrance can dramatically reduce reaction rates by impeding the approach of the catalyst or nucleophile.[4][5]

• The Benzylamine Moiety's Dual Role : A critical, often overlooked aspect is the benzylamine group's ability to act as an internal ligand. In certain transition-metal-catalyzed reactions, the primary amine can coordinate to the metal center, potentially influencing catalyst activity, stability, or even leading to undesired side reactions like catalyst poisoning. This necessitates careful selection of reaction conditions, such as the use of a suitable base to deprotonate the amine or the choice of ligands that can outcompete it for coordination sites.

Palladium-Catalyzed Cross-Coupling: The Workhorse of Modern Synthesis

The 4-bromo moiety is an excellent electrophilic partner for a wide array of palladium-catalyzed cross-coupling reactions. The reactivity of aryl halides in the crucial oxidative addition step generally follows the order: I > OTf > Br > Cl.[6][7] Aryl bromides offer a perfect balance of high reactivity and stability, making them more cost-effective than iodides and significantly more reactive than the often-recalcitrant chlorides.[8]

Caption: A generalized experimental workflow for cross-coupling.

Protocol 4.1: General Procedure for Suzuki-Miyaura Coupling

• Preparation : To an oven-dried reaction vial, add 4-bromobenzylamine (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), potassium carbonate (2.0-3.0 eq), and the phosphine ligand (1-5 mol %).

• Inerting : Seal the vial with a septum cap and thoroughly purge with an inert gas (Argon or Nitrogen) for 5-10 minutes.

• Reagent Addition : Add the palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol %) to the vial. Subsequently, add a degassed solvent mixture, such as Toluene/H₂O (4:1, 0.1 M), via syringe.

• Reaction : Place the vial in a preheated oil bath at 80-110 °C and stir vigorously for 4-24 hours.

• Monitoring : Track the consumption of the starting material using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup : Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove inorganic salts and catalyst residues. Transfer the filtrate to a separatory funnel, wash with water and then brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Protocol 4.2: General Procedure for Buchwald-Hartwig Amination

• Preparation : In a glovebox or under a strong flow of inert gas, charge an oven-dried vial with the palladium precatalyst (0.5-2 mol %), the phosphine ligand (1-4 mol %), and sodium tert-butoxide (1.4 eq).

• Reagent Addition : Add 4-bromobenzylamine (1.0 eq) and the desired amine (1.2 eq). Add anhydrous, degassed toluene (0.1-0.2 M).

• Inerting : Seal the vial tightly and remove from the glovebox (if used).

• Reaction : Heat the reaction mixture with vigorous stirring at 90-110 °C for 12-24 hours.

• Monitoring : Monitor the reaction by LC-MS.

• Workup : Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a short plug of silica gel, eluting with additional ethyl acetate.

• Purification : Concentrate the filtrate under reduced pressure. Purify the resulting crude material by flash column chromatography.

Conclusion

The 4-bromo moiety on the benzylamine scaffold is a robust and highly versatile functional handle, primarily exploited through palladium-catalyzed cross-coupling reactions. Its predictable reactivity, steric accessibility, and the favorable economics of aryl bromides make it an indispensable tool for medicinal chemists and materials scientists. An understanding of the underlying electronic principles and the causal relationships in protocol design—particularly the critical role of ligand and base selection—is essential for unlocking the full synthetic potential of this powerful building block. While direct nucleophilic substitution is challenging, the suite of available cross-coupling methodologies provides a comprehensive toolkit for the targeted functionalization of the 4-bromobenzylamine core.

References

• Fine Chemical Synthesis: The Versatility of 4-Bromobenzylamine. (2026, February 9). [Source Not Available].
• Suzuki Cross Coupling of 4-Bromobenzyl-(1H) - reposiTUm. reposiTUm.
• 4-Bromobenzylamine(3959-07-7)MSDS Melting Point Boiling Density Storage Transport. ChemicalBook.
• 4-Bromobenzylamine | 3959-07-7. Benchchem.
• Comparison of reactivity of different aryl halides (a) The predicted... - ResearchGate.
• ChemInform Abstract: Substitution Controlled Functionalization of ortho-Bromobenzylic Alcohols via Palladium Catalysis: Synthesis of Chromenes and Indenols. | Request PDF - ResearchGate.
• Buchwald–Hartwig amin
• 4-Bromobenzylamine 96 3959-07-7 - Sigma-Aldrich. Sigma-Aldrich.
• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Chemistry LibreTexts.
• Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands | Request PDF - ResearchGate. (2025, August 10).
• Nucleophilic Aromatic Substitution with Amine - Ambeed. Ambeed.
• A Comparative Guide to Palladium Catalysts for the Cross-Coupling of 4-Bromo-3-iodophenol - Benchchem. Benchchem.
• Substituent Effects and the Energetics of Noncatalyzed Aryl Halide Aminations: A Theoretical Investigation - PMC.
• Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps. (2025, July 27). Chemistry Steps.
• Cross-Coupling Reactions Guide. [Source Not Available].
• A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions - PMC. (2010, October 27).
• Comparative study of aryl halides in Pd-mediated reactions: Key factors beyond the oxidative addition step - ResearchGate.
• Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step - Inorganic Chemistry Frontiers (RSC Publishing). Royal Society of Chemistry.
• Heck Reaction - Organic Chemistry Portal. Organic Chemistry Portal.
• Heck reaction - Wikipedia. Wikipedia.
• Heck arylation of alkenes with aryl bromides by using supported Pd catalysts: a compar
• Technical Support Center: Overcoming Steric Hindrance in Reactions with Diethyl 4-Bromobutylphosphon
• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018, May 4). Beilstein Journal of Organic Chemistry.
• INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QU
• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. (2018, August 20). Master Organic Chemistry.
• Mild and General Conditions for the Cross-Coupling of Aryl Halides with Pentafluorobenzene and Other Perfluoroaromatics | Organic Letters - ACS Publications. (2006, October 7).
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (2024, November 25). WuXi AppTec.
• Pd‐catalyzed Heck reaction of 1, 4‐diene bromobenzenes. - ResearchGate.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. (2021, December 3).
• Pronounced electronic effects of the allylic amino group on the π-facial stereoselectivity and reactivity in electrophilic additions to double bonds - RSC Publishing. Royal Society of Chemistry.
• The Suzuki–Miyaura cross-couplings of 4-bromoanisole and 4-bromobenzonitrile with phenylboronic acid promoted by Pd-bpydc-Ln catalysts (1–3). … - ResearchGate.
• In the reaction :X=F, Cl, Br, I Then which of the following aryl halide is most reactive? | 12 |... - YouTube. (2023, January 4). YouTube.
• Aminomethylations via Cross-Coupling of Potassium Organotrifluoroborates with Aryl Bromides | Organic Letters - ACS Publications.
• Nucleophilic Aromatic Substitution EXPLAINED! - YouTube. (2025, February 26). YouTube.
• US6340773B1 - Preparation of halogenated primary amines - Google Patents.
• Clickable azide-functionalized bromoarylaldehydes – synthesis and photophysical characterization - Beilstein Journals. (2020, July 14). Beilstein Journal of Organic Chemistry.
• Concerted Nucleophilic Aromatic Substitutions - PMC.
• Cross-Coupling C
• Nucleophilic Arom
• Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. [Source Not Available].
• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC. (2022, March 15).
• Conversion of 4-bromobenzaldehyde in Suzuki-Miyaura coupling with phenyl boronic acid in H 2 O - ResearchGate.
• Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions - MDPI. (2024, April 13). MDPI.
• Steric Hindrance | Organic Chemistry - YouTube. (2024, October 21). YouTube.
• Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions - ResearchGate. (2024, April 3).
• A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4 - Journal of Synthetic Chemistry. (2024, January 21). Journal of Synthetic Chemistry.
• Recent synthetic strategies for the functionalization of fused bicyclic heteroaromatics using organo-Li, -Mg and -Zn reagents - Chemical Society Reviews (RSC Publishing). (2024, September 23). Royal Society of Chemistry.
• 10.4: Effect of sterics on Sn2 reactions - Chemistry LibreTexts. (2019, June 5). Chemistry LibreTexts.
• Deprotective Functionalization: An Emerging Concept for Amine Reactivity - PMC. (2025, December 15).
• Exploration of C‐H Activation Strategies in Construction of Functionalized 2‐Aryl Benzoazoles: A Decisive Review | Request PDF - ResearchGate.

Sources

• 1. 4-Bromobenzylamine | 3959-07-7 | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Substituent Effects and the Energetics of Noncatalyzed Aryl Halide Aminations: A Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. researchgate.net [researchgate.net]

Metabolic Stability Predictions for Halogenated N,N-Diethylbenzylamines: A Mechanistic and Experimental Guide

Executive Summary

This technical guide addresses the metabolic stability profiling of halogenated N,N-diethylbenzylamines, a structural class frequently encountered in CNS-active agents and designer drug precursors.[1] The metabolic fate of these tertiary amines is dominated by Cytochrome P450 (CYP)-mediated N-dealkylation and aromatic hydroxylation.[1] This document provides a self-validating framework for predicting stability using electronic/steric parameters and validating those predictions via a standardized human liver microsome (HLM) assay.[1]

Mechanistic Foundations: The CYP450 Catalytic Cycle

To predict stability, one must understand the degradation mechanism. For N,N-diethylbenzylamines, the primary clearance pathway is oxidative N-deethylation .[1][2]

The -Carbon Oxidation

The rate-limiting step in the metabolism of tertiary amines is the oxidation of the carbon

to the nitrogen. Unlike anilines, where the nitrogen lone pair is conjugated with the aromatic ring, the methylene bridge in benzylamines isolates the nitrogen, resulting in a higher pKa (typically 9.0–10.5) and distinct oxidation potentials.

The reaction proceeds via two potential mechanisms, often debated but functionally converging at the carbinolamine intermediate:

• Hydrogen Atom Transfer (HAT): Direct abstraction of a hydrogen atom from the

  -carbon by the Compound I (FeO ) species of CYP450.

• Single Electron Transfer (SET): An initial electron transfer from the nitrogen lone pair to the heme iron, forming an aminium radical cation, followed by deprotonation.

For halogenated benzylamines, the HAT mechanism is generally favored due to the high ionization potential of the non-conjugated amine, though electron-rich rings may facilitate SET.

Pathway Visualization

The following diagram illustrates the oxidative cascade leading to the primary metabolite (N-ethylbenzylamine) and acetaldehyde.

Figure 1: The oxidative N-deethylation pathway. The stability of the parent compound depends on the accessibility and electron density of the

-carbon hydrogens.

The Halogen Effect: Structure-Metabolism Relationships (SMR)

Halogenation alters metabolic stability through three competing vectors: Electronic Effects , Lipophilicity , and Steric Hindrance .

Electronic Modulation (Hammett Constants)

The electron-withdrawing nature of halogens affects the rate of N-dealkylation.[1]

• Mechanism: Electron-withdrawing groups (EWGs) on the phenyl ring decrease the electron density on the nitrogen (inductive effect through the methylene bridge).

• Prediction: Strong EWGs (e.g.,

  -CF , -Cl) generally increase metabolic stability against N-dealkylation by raising the oxidation potential of the amine and making the -hydrogens less hydridic.[1]

• Hammett Correlation:

  . For N-dealkylation, is typically negative, implying that EWGs (positive ) slow the reaction.

Lipophilicity and Binding Affinity ( )

Halogens increase lipophilicity (

), which typically decreases stability .

• Causality: CYP450 active sites (especially CYP2D6 and CYP3A4) are hydrophobic. Higher

  increases the binding affinity ( decreases), often leading to higher intrinsic clearance ( ).

• The "Halogen Paradox": A chloro-substitution might electronically deactivate the molecule (stabilizing) but simultaneously increase enzyme affinity (destabilizing).[1] In practice, the lipophilic effect often dominates, making chlorinated analogs less stable than their unsubstituted counterparts unless the halogen blocks a specific metabolic "soft spot."

Metabolic Switching (Blocking)

• Para-Substitution: The para position is a primary site for aromatic hydroxylation. Placing a Fluorine or Chlorine at the para position blocks this pathway ("Metabolic Blocking"), forcing the enzyme to attack the N-ethyl groups. This can paradoxically increase the rate of N-dealkylation (metabolic switching).[1][3]

• Ortho-Substitution: Halogens at the ortho position introduce significant steric hindrance, potentially disrupting the binding orientation required for N-dealkylation, thereby enhancing stability .[1]

Summary Table: Predicted Halogen Effects

Halogen	Electronic Effect ( )	Lipophilicity ( )	Predicted Net Stability Impact
Fluorine (F)	Moderate EWG	Low	Neutral/Slight Increase. Blocks ring oxidation; minimal lipophilic penalty.[1]
Chlorine (Cl)	Moderate EWG	High	Decrease. High lipophilicity drives CYP binding, outweighing electronic deactivation.
Bromine (Br)	Moderate EWG	Very High	Decrease. Strong hydrophobic binding usually accelerates clearance.
Iodine (I)	Weak EWG	Highest	Decrease. Rapid metabolism due to high affinity; labile C-I bond can be toxic.

In Silico Prediction: QSAR Modeling Workflow

Before wet-lab testing, use this computational workflow to rank candidates.

• Calculate Molecular Descriptors:

  • cLogP: Partition coefficient (Lipophilicity).

  • pKa: Basicity of the tertiary amine (determines ionization at pH 7.4).

  • BDE (Bond Dissociation Energy): Calculate C-H BDE for the N-ethyl

    -carbons.[1] Lower BDE = Faster Metabolism.[1]

• Apply the "Rule of 3" for Microsomal Stability:

  • Compounds with

    and are high-risk for rapid turnover.[1]

• Site of Metabolism (SOM) Prediction:

  • Use software (e.g., SMARTCyp, StarDrop) to identify if the halogen shifts the SOM from the ring to the ethyl chain.

Experimental Validation: Microsomal Stability Assay

This protocol is the industry "Gold Standard" for determining Intrinsic Clearance (

). It uses Human Liver Microsomes (HLM) to simulate Phase I metabolism.[4]

Reagents and Preparation

• Microsomes: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase, 3.3 mM MgCl

  ).[1]

• Stop Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).[1]

Protocol Workflow

• Pre-Incubation:

  • Prepare substrate (Test Compound) at 1 ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    M in Phosphate Buffer (final DMSO < 0.1%).

  • Add HLM to reach a final protein concentration of 0.5 mg/mL .

  • Incubate at 37°C for 5 minutes (allows thermal equilibration and non-specific binding).

• Reaction Initiation:

  • Add NADPH regenerating system to initiate the reaction.

  • Control: Run a parallel incubation without NADPH to rule out chemical instability.

• Sampling (Time Course):

  • At

    minutes, remove 50 L aliquots.

  • Immediately dispense into 150

    L ice-cold Stop Solution (Quenching).[1]

• Processing:

  • Vortex samples for 10 minutes.

  • Centrifuge at 4,000 rpm for 20 minutes at 4°C to pellet precipitated proteins.

  • Analyze supernatant via LC-MS/MS.[1][5]

Visualization of Experimental Workflow

Figure 2: Standardized Microsomal Stability Workflow. Consistency in temperature and quenching speed is critical for accurate

calculation.

Data Analysis and Interpretation

Calculation of Intrinsic Clearance ( )

Plot the natural logarithm of the percent parent remaining versus time. The slope of the linear regression is the elimination rate constant (

). [1]

Calculate half-life (

) and intrinsic clearance:

To scale to whole liver (Human):

(MPPGL = Microsomal Protein per Gram Liver, typically 45 mg/g for humans).

Interpreting Results for Halogenated Series

• High Stability (

  min): Likely Fluorinated analogs or those with steric hindrance (ortho-substitution).[1] Suitable for once-daily dosing.[1]

• Low Stability (

  min): Likely Iodo/Bromo analogs or highly lipophilic derivatives. Indicates rapid First-Pass Metabolism.[1]

References

• Guengerich, F. P. (2001). Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity. Chemical Research in Toxicology. [Link]

• Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.[1] (Chapter on Metabolic Stability). [Link]

• Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction. Chemistry & Biodiversity. [Link]

• Lewis, D. F. V. (2000). On the recognition of mammalian microsomal cytochrome P450 substrates and their characteristics. Biochemical Pharmacology. [Link]

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition. [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. Metabolites of N-ethylbenzamide, N,N-diethylbenzamide and related compounds detected in rat urine by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nedmdg.org [nedmdg.org]
• 4. merckmillipore.com [merckmillipore.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Step-by-Step Protocol for the Synthesis of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine via Reductive Amination

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of the tertiary amine N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine. The described method utilizes a one-pot reductive amination strategy, reacting 4-bromo-3-fluorobenzaldehyde with diethylamine, followed by in-situ reduction of the intermediate iminium ion using sodium triacetoxyborohydride (STAB). This guide is intended for researchers, scientists, and drug development professionals, offering detailed procedural instructions, mechanistic insights, safety protocols, and data presentation to ensure reliable and reproducible results.

Introduction and Synthetic Strategy

N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine and its analogs are valuable building blocks in medicinal chemistry and materials science.[1] The presence of bromo and fluoro substituents on the aromatic ring provides distinct reactivity for further functionalization, such as cross-coupling reactions, making it a versatile intermediate for creating complex molecular architectures.[1][2]

The chosen synthetic route is a direct, one-pot reductive amination. This method is among the most efficient and widely used for C-N bond formation in the synthesis of amines.[3][4] The strategy involves two key stages occurring in the same reaction vessel:

• Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of diethylamine on the carbonyl carbon of 4-bromo-3-fluorobenzaldehyde. This is followed by dehydration to form a transient iminium ion.

• In-Situ Reduction: A mild and selective reducing agent, Sodium Triacetoxyborohydride (STAB), is then used to reduce the iminium ion to the final tertiary amine product.

Rationale for Reagent Selection:

• Sodium Triacetoxyborohydride (STAB): STAB is the reducing agent of choice for this transformation due to its remarkable selectivity.[3][5] It reduces iminium ions much faster than it reduces aldehydes or ketones.[5][6] This chemoselectivity allows the reaction to be performed in a single pot without significant formation of the corresponding alcohol byproduct from the reduction of the starting aldehyde.[3][6] Furthermore, STAB is less sensitive to moisture and does not generate toxic byproducts like sodium cyanoborohydride.[3]

• 1,2-Dichloroethane (DCE): DCE is selected as the solvent because it is an aprotic solvent that effectively dissolves the reactants and is compatible with the reducing agent.[3][5] Other aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) can also be used.[3][6]

Reaction Mechanism and Experimental Workflow

The overall transformation proceeds through the mechanism detailed below. The initial condensation between the aldehyde and the secondary amine forms a hemiaminal, which then eliminates water to generate a reactive iminium ion. The hydride from STAB is then delivered to the electrophilic carbon of the iminium ion to yield the target amine.

Caption: The reaction mechanism for the synthesis of the target tertiary amine.

The overall experimental procedure is summarized in the workflow diagram below, outlining the key stages from setup to final product characterization.

Caption: High-level workflow for the synthesis and purification process.

Detailed Experimental Protocol

Materials and Reagents

Reagent	CAS Number	Mol. Weight ( g/mol )	Quantity	Moles (mmol)	Equiv.
4-Bromo-3-fluorobenzaldehyde	133059-43-5	203.01	1.00 g	4.92	1.0
Diethylamine	109-89-7	73.14	0.52 mL (0.37 g)	5.07	1.03
Sodium Triacetoxyborohydride (STAB)	56553-60-7	211.94	1.36 g	6.40	1.3
1,2-Dichloroethane (DCE)	107-06-2	98.96	20 mL	-	-
Dichloromethane (DCM)	75-09-2	84.93	~50 mL	-	-
Saturated Sodium Bicarbonate (NaHCO₃)	-	-	~20 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed	-	-
Silica Gel (for chromatography)	7631-86-9	-	As needed	-	-

Equipment

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen inlet/outlet (or balloon)

• Septa

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders)

Step-by-Step Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromo-3-fluorobenzaldehyde (1.00 g, 4.92 mmol).

• Solvent and Amine Addition: Add 1,2-dichloroethane (20 mL) to the flask. Stir the mixture until the aldehyde is fully dissolved. Using a syringe, add diethylamine (0.52 mL, 5.07 mmol). The flask should be under a nitrogen atmosphere.

• Iminium Formation: Stir the resulting solution at room temperature for 30-60 minutes. This allows for the formation of the intermediate iminium ion.

• Reduction: Carefully add sodium triacetoxyborohydride (1.36 g, 6.40 mmol) to the reaction mixture in portions over 5-10 minutes. Expert Note: STAB is water-sensitive; handle it quickly in a dry environment. The addition may be slightly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight (12-18 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by observing the disappearance of the starting aldehyde.

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding 20 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: Gas evolution (hydrogen) will occur. Ensure adequate ventilation and add the quenching solution slowly. Stir vigorously for 15-20 minutes until gas evolution ceases.

• Work-up and Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane (25 mL each).

• Purification: Combine all organic layers and dry over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Chromatography: Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine.

Safety Precautions

Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.

• 4-Bromo-3-fluorobenzaldehyde: Causes skin and serious eye irritation. May cause respiratory irritation.[7][8][9] Handle in a well-ventilated fume hood.

• Diethylamine: Highly flammable liquid and vapor. Toxic if swallowed or in contact with skin. Causes severe skin burns and eye damage.[10] Handle with extreme care in a fume hood.

• Sodium Triacetoxyborohydride (STAB): Flammable solid. In contact with water, it releases flammable gases which may ignite spontaneously. Causes serious eye damage.[11] Keep away from water and handle under an inert atmosphere.[12][13]

• 1,2-Dichloroethane (DCE) & Dichloromethane (DCM): These are halogenated solvents and are suspected carcinogens. All handling should be performed in a certified chemical fume hood.

Characterization

The final product should be characterized to confirm its identity and purity.

• ¹H NMR & ¹³C NMR: To confirm the structure and assess purity.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Yield Calculation: Determine the percentage yield based on the limiting reagent (4-bromo-3-fluorobenzaldehyde).

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction; moisture contamination; impure reagents.	Ensure all glassware is oven-dried. Use anhydrous solvents. Check the purity of the starting materials. Allow the reaction to run for a longer duration.
Side Product (Alcohol)	Non-selective reduction; reactive reducing agent.	Ensure STAB is used. Other borohydrides like NaBH₄ may reduce the aldehyde.
Unreacted Starting Material	Insufficient reducing agent; short reaction time.	Use a slight excess of the reducing agent (1.3-1.5 equiv.). Monitor the reaction to completion via TLC or GC-MS before quenching.

References

• Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. (2020, September 10). YouTube. Retrieved from [Link]

• Sodium triacetoxyborohydride. Organic Chemistry Portal. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Preparation of Amines: Reductive Amination of Aldehydes and Ketones. (2023, April 30). JoVE. Retrieved from [Link]

• Diethylamine SAFETY DATA SHEET. PENTA. Retrieved from [Link]

• 3-Bromo-4-fluorobenzaldehyde PubChem CID 173604. PubChem - NIH. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Sodium triacetoxyborohydride [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fishersci.com [fishersci.com]
• 8. 3-Bromo-4-fluorobenzaldehyde(77771-02-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. 3-Bromo-4-fluorobenzaldehyde | C7H4BrFO | CID 173604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. pentachemicals.eu [pentachemicals.eu]
• 11. fishersci.ca [fishersci.ca]
• 12. aksci.com [aksci.com]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Application Note &amp; Protocol: N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine as a Versatile Coupling Partner in Suzuki-Miyaura Reactions

Abstract

This document provides a comprehensive technical guide for utilizing N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine as an electrophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This substituted benzylamine is a valuable building block for synthesizing complex molecular architectures relevant to pharmaceutical and materials science research. Due to the electronic and steric features of this substrate—specifically the ortho-fluorine substituent and the tertiary amine moiety—careful selection of catalytic systems is paramount for achieving high reaction efficiency. This guide presents a detailed, robust protocol developed from established principles for coupling sterically demanding and electronically modified aryl halides. We provide in-depth explanations for the selection of catalysts, ligands, bases, and solvents to empower researchers to successfully implement and optimize this transformation.

Introduction: Structural Features and Reactivity Considerations

N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine presents a unique combination of structural features that must be considered when designing a Suzuki-Miyaura coupling protocol. The C-Br bond at the 4-position is the reactive site for oxidative addition to the palladium(0) catalyst. However, the reactivity of this bond is modulated by two key factors:

• Electronic Effects: The fluorine atom at the 3-position is strongly electron-withdrawing via induction. This effect can influence the electron density of the aromatic ring and potentially facilitate the oxidative addition step, which is often the rate-limiting step in the catalytic cycle.[1]

• Steric Hindrance: The fluorine atom, while small, introduces steric bulk ortho to the site of reaction. More significantly, the N,N-diethylethanamine group, while attached to a benzylic carbon, can influence the accessibility of the catalytic center. Such steric challenges necessitate the use of specialized, bulky ligands to promote efficient coupling.[2]

• Potential for Amine Coordination: The tertiary amine functionality possesses a lone pair of electrons that could potentially coordinate to the palladium center. This can be a double-edged sword; in some cases, it can inhibit catalysis by occupying a coordination site, while in others, it might form a palladacycle that acts as a highly active catalyst precursor.[3] The use of strongly coordinating phosphine or N-heterocyclic carbene (NHC) ligands is therefore recommended to outcompete this potential intramolecular coordination.

Given these considerations, a successful protocol requires a catalytic system known for high activity with sterically hindered and electron-deficient aryl bromides.

The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry that forges a carbon-carbon bond between an organohalide and an organoboron compound.[1][4] The reaction proceeds via a well-established catalytic cycle involving a palladium catalyst, which shuttles between the Pd(0) and Pd(II) oxidation states.[5]

The three fundamental steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (C-Br) of the electrophile, forming a Pd(II) intermediate.

• Transmetalation: The organic moiety from the organoboron species (activated by a base) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic partners on the Pd(II) center couple and are expelled, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Recommended Protocol: General Conditions

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine with a variety of aryl- and heteroarylboronic acids or their esters. Optimization may be required depending on the specific boronic acid partner.

Materials & Reagents

• N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine (1.0 equiv)

• Arylboronic acid or boronate ester (1.2–1.5 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-2 mol%)

• Phosphine ligand (e.g., SPhos, XPhos) (2-4 mol%)

• Base (e.g., K₃PO₄, Cs₂CO₃) (2.0–3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane, Toluene)

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard work-up and purification reagents (Ethyl acetate, brine, MgSO₄, silica gel)

Equipment

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Condenser

• Schlenk line or glovebox for inert atmosphere

• Heating mantle or oil bath with temperature control

• TLC plates and visualization system (UV lamp, staining solution)

• Rotary evaporator

• Flash column chromatography setup

Step-by-Step Procedure

• Reaction Setup: To a flame-dried Schlenk flask containing a stir bar, add N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas (e.g., Argon) three times.

• Catalyst/Ligand Addition: Under a positive flow of argon, add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02 equiv) and the phosphine ligand (e.g., SPhos, 0.04 equiv).

• Solvent Addition: Add the degassed solvent (e.g., Toluene, 0.1 M concentration) and degassed water (typically 10% v/v of the organic solvent) via syringe.

• Degassing: Bubble argon through the stirred reaction mixture for 10-15 minutes to ensure all oxygen is removed.

• Reaction: Heat the mixture to the desired temperature (typically 80–110 °C) and stir vigorously.

• Monitoring (Self-Validation): Monitor the reaction's progress by TLC or LC-MS. To do this, carefully take a small aliquot from the reaction mixture under an inert atmosphere, quench it with water, extract with ethyl acetate, and spot the organic layer on a TLC plate. The disappearance of the starting material and the appearance of a new, typically less polar, product spot indicates progress.

• Work-up: Once the reaction is complete (or has ceased to progress), cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with water, then with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the final product.

• Characterization: Confirm the structure and purity of the isolated product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Scientific Rationale for Parameter Selection

The choice of each reaction component is critical for overcoming the challenges posed by the substrate. The following table summarizes the recommended conditions and provides alternatives for optimization.

Parameter	Recommended	Alternatives	Rationale
Pd Precatalyst	Pd(OAc)₂ (1-2%)	Pd₂(dba)₃, PEPPSI-IPr	Pd(OAc)₂ is cost-effective and is readily reduced in situ to the active Pd(0) species. Pd₂(dba)₃ is a direct Pd(0) source. PEPPSI-type precatalysts are excellent for challenging substrates.[4]
Ligand	SPhos (2-4%)	XPhos, RuPhos, tBuXPhos	Bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) are essential.[6] They promote the difficult oxidative addition step with hindered/deactivated bromides and accelerate the final reductive elimination step.
Base	K₃PO₄ (2-3 eq)	K₂CO₃, Cs₂CO₃	A moderately strong base is required to activate the boronic acid for transmetalation without causing decomposition of the substrate. K₃PO₄ is often superior for hindered couplings.[2]
Solvent	Toluene/H₂O (10:1)	Dioxane/H₂O, THF/H₂O	Aprotic organic solvents are standard. A small amount of water is crucial for dissolving the inorganic base and facilitating the transmetalation step.[7]
Temperature	100-110 °C	80 °C to reflux	Elevated temperatures are generally required to overcome the activation energy for the oxidative addition of sterically hindered or electron-rich aryl bromides.
Boron Source	Arylboronic Acid	Arylboronic acid pinacol ester	Boronic acids are standard, but their corresponding pinacol esters offer greater stability, especially for heteroaryl partners prone to protodeboronation.[4]

Experimental Workflow & Troubleshooting

Caption: General experimental workflow for the Suzuki coupling protocol.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive catalyst (oxygen exposure); Insufficient temperature; Inappropriate ligand/base combination.	Ensure thorough degassing. Increase temperature in 10 °C increments. Screen alternative bulky phosphine ligands (e.g., XPhos) and bases (e.g., Cs₂CO₃).
Protodeboronation	Boronic acid instability (especially heteroaryls); Excess water or prolonged reaction time at high temp.	Use the corresponding boronic acid pinacol ester. Use a milder base (K₂CO₃) or a fluoride-based base (CsF, anhydrous conditions). Minimize reaction time.
Homocoupling of Boronic Acid	Presence of oxygen leading to oxidative homocoupling; Pd(II) precatalyst not fully reduced.	Improve degassing technique (freeze-pump-thaw cycles if necessary). Ensure the ligand-to-palladium ratio is at least 2:1.
Stalled Reaction	Catalyst decomposition at high temperature; Substrate or product inhibition.	Use a more robust catalyst system (e.g., a pre-formed Pd-NHC complex). Try a lower reaction temperature for a longer duration.

Safety and Handling Precautions

All manipulations should be performed in a well-ventilated chemical fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE).

• Personal Protective Equipment (PPE): Safety goggles, a flame-retardant lab coat, and nitrile gloves are mandatory.[8]

• Chemical Hazards:

  • N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine: While specific data is unavailable, related bromo-fluoro-aromatic compounds are irritants to the skin, eyes, and respiratory system.[9] Avoid inhalation of vapors and direct contact.

  • Organobromine Compounds: These compounds can be harmful if inhaled, ingested, or absorbed through the skin. Handle with care.[8][10][11][12]

  • Palladium Catalysts: Palladium compounds are heavy metals and should be handled with care. Avoid creating dust.

  • Phosphine Ligands: Many phosphine ligands are air-sensitive and can be toxic. Handle under an inert atmosphere.

  • Solvents: Toluene and dioxane are flammable and have associated health risks. Ensure there are no ignition sources nearby.

• Handling: Use inert atmosphere techniques (Schlenk line or glovebox) for handling air- and moisture-sensitive reagents like phosphine ligands and for setting up the reaction to prevent catalyst deactivation.[13]

• Disposal: Dispose of all chemical waste, including heavy metal residues and organic solvents, in accordance with local, state, and federal regulations. Do not discharge into drains.[11]

Conclusion

N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine is a valuable substrate for Suzuki-Miyaura cross-coupling, enabling the synthesis of diverse biaryl structures. Success with this sterically and electronically nuanced substrate hinges on the rational selection of a highly active catalytic system. The use of bulky, electron-rich dialkylbiaryl phosphine ligands in combination with a suitable palladium precatalyst and base, as detailed in this guide, provides a reliable and effective pathway to the desired products. The protocols and principles outlined herein are designed to serve as a strong foundation for researchers in drug development and materials science to build upon.

References

• Loba Chemie. (2019). BROMINE FOR SYNTHESIS MSDS. [Link]

• Providence College Environmental Health and Safety. Bromine in orgo lab SOP. [Link]

• Carl ROTH. Safety Data Sheet: Bromine. [Link]

• PENTA. (2024). Bromine - SAFETY DATA SHEET. [Link]

• CLEAPSS Science. (2022). Student safety sheets 55 Bromine. [Link]

• Khan, I., et al. (2021). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction. Molecules. [Link]

• Riemer, M., et al. (2009). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. Beilstein Journal of Organic Chemistry. [Link]

• Ichitsuka, T., et al. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Molecules. [Link]

• Kudo, N., Perseghini, M., & Fu, G. C. (2006). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Angewandte Chemie. [Link]

• Prokop, M. (2012). Suzuki Cross Coupling of 4-Bromobenzyl-(1H)-tetrazole. reposiTUm. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ResearchGate. (2014). Suzuki Cross-Coupling Reaction of Benzylic Halides with Arylboronic Acids in the Presence of a Tetraphosphine/Palladium Catalyst. [Link]

• ResearchGate. (2025). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. [Link]

• ACS Publications. (2018). Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals. [Link]

• Kochi Toso University. Development of Chemoselective Suzuki‑Miyaura Coupling Reactions. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. [Link]

• The Royal Society of Chemistry. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

• Semantic Scholar. (2014). A highly efficient catalyst for Suzuki–Miyaura coupling reaction of benzyl chloride under mild conditions. [Link]

• MDPI. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. [Link]

• Carl ROTH. Safety Data Sheet: N,N-diethylethanamine. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles [organic-chemistry.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. repositum.tuwien.at [repositum.tuwien.at]
• 8. ehs.providence.edu [ehs.providence.edu]
• 9. fishersci.com [fishersci.com]
• 10. lobachemie.com [lobachemie.com]
• 11. carlroth.com [carlroth.com]
• 12. pentachemicals.eu [pentachemicals.eu]
• 13. researchgate.net [researchgate.net]

Technical Guide: Solvent Selection and Extraction Protocols for N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine

Executive Summary

This technical guide details the optimized solvent selection and extraction protocols for N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine (also known as N-(4-bromo-3-fluorobenzyl)diethylamine). As a halogenated tertiary benzylamine, this molecule serves as a critical intermediate in the synthesis of kinase inhibitors and GPCR ligands.[1]

Efficient isolation of this compound requires navigating its specific physicochemical profile: high lipophilicity (LogP > 3.5) and moderate basicity (pKa ~9.5). While dichloromethane (DCM) has historically been the default solvent for such extractions, modern pharmaceutical guidelines (ICH Q3C) and sustainability goals necessitate the use of greener alternatives like 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate (EtOAc) without compromising yield or purity.

Physicochemical Profile & Extraction Logic

To design a robust extraction protocol, we must first understand the molecule's behavior in biphasic systems.[1]

Molecular Properties

Property	Value (Est.)[2]	Implication for Extraction
Structure	Tertiary Amine	Capable of reversible protonation (pH switching).
pKa (Conj. Acid)	9.5 – 10.2	Requires pH > 12 for complete free-basing; pH < 4 for complete salt formation.
LogP (Lipophilicity)	~3.8	Highly soluble in non-polar organics; insoluble in water (as free base).
Physical State	Viscous Oil	Likely requires conversion to a solid salt (e.g., HCl) for long-term stability.

The "pH Swing" Purification Strategy

The most effective purification method for this amine utilizes its basic nitrogen to separate it from neutral impurities (unreacted benzyl bromide/alcohol) and acidic byproducts.

• Acidic Phase (pH < 2): The amine is protonated (

  ) and moves to the aqueous layer. Neutral impurities remain in the organic layer (Discard Organic).

• Basic Phase (pH > 12): The aqueous layer is basified. The amine deprotonates to its free base (

  ) and becomes lipophilic.

• Extraction: The pure free base is extracted into a clean organic solvent.

Solvent Selection Matrix

We evaluated solvents based on solvation power (Hansen Solubility Parameters), selectivity, and environmental impact.[1]

Comparative Analysis

Solvent	Class	Solvation Power	Green Score	Recommendation
Dichloromethane (DCM)	Chlorinated	Excellent	Poor	Avoid. Restricted by EPA/REACH due to toxicity.
2-Methyltetrahydrofuran (2-MeTHF)	Bio-based Ether	Excellent	High	Primary Recommendation. Superior phase separation; stable to base.
Ethyl Acetate (EtOAc)	Ester	Good	High	Secondary Recommendation. Good general use, but can hydrolyze at high pH/Temp.[1]
MTBE (Methyl tert-butyl ether)	Ether	Moderate	Moderate	Good alternative if 2-MeTHF is unavailable. Lower peroxide risk than Et₂O.
Toluene	Aromatic	Good	Moderate	Useful if the product is to be crystallized directly (anti-solvent addition).

Why 2-MeTHF?

For this specific lipophilic amine, 2-MeTHF is the superior choice over EtOAc because:

• Stability: It resists hydrolysis during the high-pH basification step (pH > 12).

• Phase Separation: It has lower water miscibility than THF, ensuring sharp phase cuts and higher recovery yields.[1]

• Biogenic Origin: It aligns with green chemistry mandates for modern API synthesis.

Detailed Experimental Protocols

Protocol A: Standard Isolation (Green Chemistry Compliant)

Objective: Isolate N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine as a free base oil with >98% purity.

Reagents:

• Crude Reaction Mixture (e.g., from reductive amination).[1][3][4]

• Solvent: 2-MeTHF (preferred) or EtOAc.

• Acid: 1M HCl (aq).[5]

• Base: 5M NaOH (aq) or 50% KOH.

• Brine (Saturated NaCl).

Step-by-Step Procedure:

• Quench & Initial Partition:

  • Dilute the crude reaction mixture with 2-MeTHF (5-10 volumes relative to substrate).

  • Add water (5 volumes) to dissolve inorganic salts.

  • Separate the layers.[5][6][7] Keep the Organic Layer .

• Acidic Purification (The "Acid Wash"):

  • Critical Step: Extract the organic layer with 1M HCl (3 x 3 volumes).

  • Mechanism: The amine product moves into the aqueous acid layer as the hydrochloride salt. Neutral impurities (unreacted aldehyde, benzyl halides) stay in the 2-MeTHF.

  • Action: Collect the Aqueous Acid Layers . Discard the organic layer (after verifying absence of product by TLC).

• Basification (Liberation):

  • Cool the combined aqueous acidic extracts to 0–5°C (ice bath).

  • Slowly add 5M NaOH dropwise with stirring until pH reaches 12–14 .

  • Observation: The solution will become cloudy/milky as the amine free base oils out.

• Final Extraction:

  • Extract the basic aqueous mixture with fresh 2-MeTHF (3 x 4 volumes).

  • Wash the combined organic extracts with Brine (1 x 3 volumes) to remove residual water/base.

  • Dry over anhydrous Na₂SO₄ or MgSO₄ for 15 minutes.

• Isolation:

  • Filter off the drying agent.[4][5][7]

  • Concentrate under reduced pressure (Rotovap) at 40°C to obtain the product as a pale yellow/colorless oil.

Protocol B: Isolation as Hydrochloride Salt (Solid)

Objective: Convert the oily free base into a stable, crystalline solid for storage.[1]

• Dissolve the purified free base oil (from Protocol A) in minimal dry Ethanol or Isopropyl Acetate .

• Cool to 0°C.

• Add HCl in Dioxane (4M) or TMSCl (1.1 equivalents) dropwise.

• Add an anti-solvent (e.g., Heptane or MTBE ) to induce precipitation.

• Filter the white solid, wash with cold Heptane, and dry under vacuum.[1]

Process Logic & Visualization

The following diagram illustrates the "Acid-Base Swing" logic used to purify the amine from neutral impurities.

Caption: Figure 1. Acid-Base "pH Swing" Extraction Workflow for purification of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete extraction from aqueous phase.	Ensure pH > 12 during basification. The amine will not extract if partially protonated (pH ~9-10).
Emulsions	Similar densities of phases or presence of surfactants.	Add saturated Brine to increase aqueous density. Filter through a Celite pad if fine particulates are present.
Impurity Carryover	Inefficient Acid Wash.	Ensure the acid wash pH is < 2. If neutral impurities persist, increase the number of acid washes or use a smaller volume of organic solvent during the wash.[1]
Product Decomposition	Hydrolysis (if using EtOAc).	Switch to 2-MeTHF or Toluene . Avoid prolonged heating of EtOAc solutions with strong base.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 61211, N-Benzyl-N,N-diethylamine. Retrieved from [Link]

• American Chemical Society (ACS). (2019). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols. ACS Sustainable Chem. Eng. Retrieved from [Link]

• Royal Society of Chemistry (RSC). (2025). How do you (dis)solve a problem like methylene chloride?. Retrieved from [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. N-Benzyl-N,N'-dimethylethylenediamine | C11H18N2 | CID 66016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. How do you (dis)solve a problem like methylene chloride? - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00443H [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US5210303A - Process for producing benzylamines - Google Patents [patents.google.com]
• 7. quora.com [quora.com]

Technical Notes & Optimization

Troubleshooting debromination side reactions during reductive amination

Introduction: The Chemoselectivity Paradox

Welcome to the Advanced Synthesis Technical Support Center.

If you are reading this, you are likely facing a classic medicinal chemistry bottleneck: you need to install an amine (reductive amination) while preserving a halogen handle (aryl bromide or iodide) for downstream coupling (e.g., Suzuki-Miyaura).

The core issue is competitive hydrodehalogenation . The conditions required to reduce an imine (

) to an amine often overlap with the conditions that facilitate oxidative insertion of transition metals into Carbon-Halogen bonds ( ). This guide prioritizes chemoselective protocols that decouple these two reactivity profiles.

Part 1: Diagnostic Decision Matrix

Before altering reagents, determine your primary risk factor based on your current method.

Figure 1: Decision matrix for isolating the cause of hydrodehalogenation.

Part 2: Catalytic Hydrogenation Troubleshooting

Q: I am using Pd/C (10%) and H2. My yield is good, but I lose 15-20% of my bromine. Why?

A: Palladium is the wrong metal for this substrate. Palladium is an excellent catalyst for oxidative addition into

bonds. In the catalytic cycle, Pd(0) inserts into the Ar-Br bond faster than or competitively with the reduction of the sterically hindered imine. This leads to hydrodebromination.

The Fix: Switch to Sulfided Platinum on Carbon (Pt(S)/C). Platinum is generally less active toward oxidative addition into aryl halides than palladium. The "sulfided" variant is partially poisoned with sulfur. This poisoning occupies the highly active sites on the metal surface that are responsible for hydrogenolysis (bond breaking) while leaving the sites responsible for hydrogenation (pi-bond saturation) active.

• Action: Replace 10% Pd/C with 5% Pt(S)/C.

• Expectation: Debromination should drop to <1%.

Q: Can I just lower the pressure or temperature with Pd/C?

A: Rarely effective. While lowering pressure reduces the concentration of adsorbed hydrogen, the rate of debromination often scales similarly to imine reduction. You risk stalling the reaction (incomplete conversion) while still accumulating dehalogenated byproducts.

Part 3: Hydride Reagent Troubleshooting

Q: I am using Sodium Borohydride (NaBH4) in Methanol. I see debromination and alcohol byproducts.

A: NaBH4 is too aggressive and non-selective. NaBH4 reduces aldehydes/ketones to alcohols rapidly.[1] If imine formation is slow (equilibrium limited), NaBH4 will reduce the free carbonyl to the alcohol (dead end) or attack the aryl halide if transition metal contaminants are present.

The Fix: Sodium Triacetoxyborohydride (STAB). STAB is an electrophilic reducing agent. It is sterically bulky and electron-deficient due to the acetoxy groups.

• Selectivity: It reduces the protonated iminium ion much faster than the neutral carbonyl.

• Safety: It does not require toxic cyanides (unlike NaCNBH3).[2]

• Halogen Compatibility: It is chemically inert toward Ar-Br and Ar-I bonds under standard conditions [1].

Q: My reaction with STAB is stalled. I have a steric aryl bromide and a secondary amine. What now?

A: The issue is Imine Formation , not reduction. If the amine or ketone is bulky, the equilibrium concentration of the imine is low. STAB cannot reduce what isn't there.

The Fix: Titanium(IV) Isopropoxide [Ti(OiPr)4] Additive. Adding Ti(OiPr)4 serves a dual purpose:

• Lewis Acid: It activates the carbonyl oxygen, making it more susceptible to amine attack.

• Water Scavenger: It hydrolyzes to TiO2, effectively removing the water produced during condensation and driving the equilibrium toward the imine [2].

Mechanism of Ti-Mediated Selectivity:

Figure 2: Ti(OiPr)4 acts as a thermodynamic sink for water, forcing imine formation before the reducing agent is added.

Part 4: Comparative Data & Protocols

Performance Benchmarking: Reductive Amination of 4-Bromoacetophenone

Method	Catalyst/Reagent	Conversion	Debromination Side-Rxn	Protocol Complexity
Standard Hydrog.	Pd/C (10%)	>95%	High (10-25%)	Low
Selective Hydrog.	Pt(S)/C (5%)	>90%	Negligible (<1%)	Low
Standard Hydride	NaBH4	60-80%	Low (<5%)	Medium (pH control)
Optimized Hydride	STAB	>95%	None	Low (One-pot)
Steric/Difficult	Ti(OiPr)4 + NaBH4	>90%	None	Medium (Viscous)

Protocol A: Ti(OiPr)4 Mediated Reductive Amination (Best for Difficult Substrates)

Recommended for sterically hindered substrates or when STAB fails to drive conversion.

• Setup: In a flame-dried flask under Argon, combine the Aryl Bromide Ketone (1.0 equiv) and Amine (1.2 equiv).

• Lewis Acid Addition: Add Ti(OiPr)4 (1.25 equiv) neat. The mixture may become viscous or slightly warm.

• Stir: Stir at room temperature for 4–6 hours. (Note: For extremely hindered ketones, mild heating to 40°C may be required).

• Dilution: Dilute the viscous oil with dry Ethanol (approx. 0.5 M concentration relative to ketone).

• Reduction: Cool to 0°C. Add NaBH4 (1.5 equiv) portion-wise. (Note: We use NaBH4 here because the Ti-complex protects the carbonyl, making the cheaper borohydride safe to use).

• Workup: Quench with 2M NaOH (to dissolve titanium salts). Filter through Celite if a white precipitate (TiO2) persists. Extract with EtOAc.

Protocol B: Pt(S)/C Catalytic Hydrogenation (Best for Scale-Up)

Recommended when hydride reagents are too expensive or workup is difficult.

• Setup: Charge a hydrogenation vessel with Aryl Bromide Ketone (1.0 equiv) and Amine (1.1 equiv) in Methanol .

• Catalyst: Add 5% Pt(S)/C (sulfided platinum on carbon) at 2–5 wt% loading relative to substrate.

  • Critical: Do NOT use standard Pt/C; ensure it is the sulfided variety.

• Reaction: Hydrogenate at 1–3 bar (15–45 psi) H2 pressure at RT.

• Monitoring: Monitor consumption of H2. Stop immediately upon cessation of uptake to prevent over-reduction of the aromatic ring (though Pt(S) is resistant to this).

• Workup: Filter catalyst over Celite. Concentrate filtrate.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[3][4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][4][5] Studies on Direct and Indirect Reductive Amination Procedures.[6] The Journal of Organic Chemistry, 61(11), 3849–3862. Link

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554. Link

• Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: A one-pot, mild and efficient procedure for the synthesis of amines.[7] Journal of the Chemical Society, Perkin Transactions 1, (16), 2527.[7] Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. grokipedia.com [grokipedia.com]
• 3. Sodium triacetoxyborohydride [organic-chemistry.org]
• 4. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. designer-drug.com [designer-drug.com]

Technical Support Center: Minimizing Over-Alkylation in Benzylamine Synthesis

Welcome to the Advanced Synthesis Support Module. Topic: Selective Mono-Alkylation of Amines (Focus: Benzylamines) Ticket ID: CHEM-SUP-8821

The Core Problem: The "Polylation" Trap

Before optimizing, we must understand the enemy. In the reaction between a primary amine (

) and a benzyl halide ( ), the product is a secondary amine.

The chemical paradox: The secondary amine product is often more nucleophilic than the starting primary amine due to the inductive electron-donating effect of the newly acquired alkyl group.

• Result: The alkylating agent (

  ) prefers to react with the product rather than the starting material.

• Outcome: A mixture of primary (unreacted), secondary (desired), tertiary (over-alkylated), and quaternary ammonium salts.

This guide provides three distinct, field-validated protocols to break this kinetic trap.

Protocol A: The "Cesium Effect" (Direct Alkylation)

Best for: Robust substrates, labs without hydrogenation equipment, and "one-pot" simplicity. The Secret: Utilizing Cesium Hydroxide (CsOH) .[1][2] Unlike weaker bases (TEA,

), CsOH promotes a specific surface or solvation effect that accelerates the initial alkylation while kinetically suppressing the second.

The Mechanism

Cesium (

) is a large, soft cation ("soft" in the HSAB theory sense). It facilitates the formation of a highly reactive cesium amide species. Research suggests that water removal is critical here; the presence of molecular sieves creates an anhydrous environment where the mono-alkylation is favored by a ratio of ~9:1 over dialkylation.[2][3]

Validated Protocol (Salvatore Method)

• Reagents: Primary Amine (1.0 equiv), Benzyl Bromide (1.0 - 1.2 equiv), CsOH·H2O (1.2 equiv), Activated 4Å Molecular Sieves.

• Solvent: DMF (N,N-Dimethylformamide) is critical for the "Cesium Effect."[4]

Step-by-Step:

• Activation: Flame-dry a round-bottom flask under inert atmosphere (

  or Ar). Add powdered 4Å molecular sieves (approx. 500 mg per mmol of substrate).

• Solvation: Add DMF (0.2 M concentration relative to amine) and the primary amine (1.0 equiv).

• Base Addition: Add CsOH·H2O (1.2 equiv) in one portion. Stir vigorously for 30 minutes at room temperature.

• Alkylation: Add Benzyl Bromide (1.0 equiv) dropwise over 20 minutes.

• Reaction: Stir at room temperature. Monitor via TLC/LC-MS.[5] (Typical time: 2–6 hours).[6]

• Workup: Filter off sieves/salts. Dilute filtrate with EtOAc, wash copiously with water (to remove DMF) and brine. Dry over

  .

Expert Note: Do not substitute DMF with THF or DCM; the selectivity drops significantly. If CsOH is unavailable, Cs2CO3 is a viable but slower alternative.

Protocol B: Reductive Amination (The Pharma Standard)

Best for: High-value substrates, acid-sensitive compounds, and maximum selectivity (>95%). The Secret: Avoid direct alkylation entirely. Form the imine (Schiff base) first, then reduce it. Since imines cannot be "double reacted" to form a quaternary iminium species easily under these conditions, over-alkylation is mechanistically blocked.

The "Stepwise" Modification (Abdel-Magid Protocol)

While "direct" reductive amination (mixing everything at once) is common, stepwise is required for zero byproducts.

Reagents: Benzaldehyde (1.0 equiv), Primary Amine (1.0 equiv), Sodium Triacetoxyborohydride (STAB, 1.4 equiv), AcOH (Acetic Acid, 1.0 equiv). Solvent: DCE (1,2-Dichloroethane) or THF.[7]

Step-by-Step:

• Imine Formation: Mix Amine and Benzaldehyde in DCE (0.2 M). Add AcOH (1.0 equiv). Stir for 30–60 mins.

  • Checkpoint: Verify imine formation via TLC (imine is usually less polar than amine).

• Reduction: Once imine formation is complete, cool to 0°C.

• Hydride Addition: Add NaBH(OAc)3 (STAB) in portions.

• Quench: Quench with saturated

  . Extract with DCM.

Decision Logic: Which Hydride?

Reducing Agent	Strength	Selectivity	Use Case
NaBH4	Strong	Low	Reduces aldehydes/ketones fast. Avoid in direct mixing; use only in stepwise.
NaBH3CN	Medium	High	Toxic (Cyanide). Effective but requires pH control (pH 6).
NaBH(OAc)3	Mild	Excellent	The Gold Standard. Will reduce imines but not aldehydes. Allows "one-pot" mixing.

Protocol C: Flow Chemistry (Kinetic Control)

Best for: Scale-up, industrial process chemistry, and handling highly reactive halides. The Secret: Residence Time Control . In a batch reactor, the product sits in a soup of alkylating agent for hours. In a flow reactor, the product is removed from the reaction zone seconds after formation, preventing the second attack.

The Setup

• Stream A: Benzyl Halide in solvent.

• Stream B: Amine + Base (DIPEA) in solvent.

• Reactor: T-mixer feeding into a coil reactor or packed bed (e.g., heated to 100°C).

Optimization Parameter: Set the Residence Time (

) such that conversion is ~80-90%. Do not aim for 100% conversion.

• Why? Pushing to 100% conversion depletes the primary amine, statistically forcing the electrophile to attack the secondary amine. It is better to recycle unreacted starting material than to separate over-alkylated trash.

Visualizing the Strategy

Diagram 1: The Kinetic Trap & Solutions

This diagram illustrates the competing pathways and where our protocols intervene.

Caption: The "Polylation" Trap. Secondary amines are often more nucleophilic (

), leading to runaway reactions. Strategies focus on blocking or bypassing the halide route.

Diagram 2: Method Selection Decision Tree

Caption: Decision matrix for selecting the optimal synthesis route based on lab equipment and substrate stability.

Troubleshooting & FAQ

Q: I used the Reductive Amination method, but I still see 10-15% tertiary amine. Why? A: You likely mixed the amine, aldehyde, and reducing agent all at once ("Direct" method) using NaBH4.

• Fix: Switch to the Stepwise method. Allow the imine to form completely (check TLC) before adding the hydride. Alternatively, switch to Sodium Triacetoxyborohydride (STAB) , which is less aggressive and tolerates the presence of aldehyde better than NaBH4.

Q: Can I use Potassium Carbonate (

) instead of Cesium Hydroxide? A: You can, but expect lower selectivity.

• Fix: If you must use

  , dilute the reaction further (0.05 M) and use a large excess of the primary amine (3.0 equiv). The excess amine statistically protects the product but requires column chromatography to remove the unreacted starting material.

Q: My reaction in Flow Chemistry is clogging. A: Ammonium salts are precipitating.

• Fix: Ensure your solvent system can solubilize the hydrobromide salt formed during the reaction. A mixture of MeOH/Toluene often works better than pure Toluene. Alternatively, use an inline filter or ultrasound bath for the reactor coil.

Q: How do I remove the over-alkylated byproduct if it forms? A: Exploiting basicity differences is difficult.

• Fix: Use Acylation .[8] Add Acetic Anhydride (

  ) to the crude mixture. It will react with the Primary and Secondary amines (forming amides) but not the Tertiary amine. You can then separate the tertiary amine by acid/base extraction. (Note: This destroys your desired secondary amine product unless you can hydrolyze the amide back, so use this only to purify a tertiary amine or if you can easily deprotect).

• Better Fix: Careful chromatography. Tertiary amines are usually much less polar (higher Rf) than secondary amines on Silica/DCM:MeOH gradients.

References

• Salvatore, R. N., et al. (1999).[1][4][9] "Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines."[1][2][3][4] Organic Letters, 1(11), 1893–1896.

• Abdel-Magid, A. F., et al. (1996).[7][10] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[10]

• Kambe, N., et al. (2014). "Flow Chemistry for the Synthesis of Amines." Journal of Flow Chemistry, 4, 16-20. (General reference for flow kinetics).

• ThalesNano Application Notes. "High Temperature Green Method for Direct N-Alkylation."

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. (PDF) Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [academia.edu]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 5. reddit.com [reddit.com]
• 6. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Rh( i )- and Rh( ii )-catalyzed C–H alkylation of benzylamines with alkenes and its application in flow chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05813K [pubs.rsc.org]
• 9. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

Comparative Guide: 4-Bromo vs. 4-Chloro Benzylamine Derivatives in Drug Discovery

Executive Summary: The "Make vs. Buy" Decision

In the high-stakes environment of lead optimization, the choice between 4-bromobenzylamine and 4-chlorobenzylamine derivatives is rarely about chemical equivalence—it is a trade-off between reaction velocity and process scalability .

• The Verdict for Discovery Chemists: 4-Bromobenzylamine is the superior scaffold. Its weaker C–Br bond allows for rapid, mild cross-coupling (Suzuki, Buchwald-Hartwig) using standard catalyst systems, minimizing optimization time.

• The Verdict for Process Chemists: 4-Chlorobenzylamine is the scaffold of choice for scale-up. It offers significant cost advantages and higher atom economy, provided you have the time to screen specialized ligand systems (e.g., Buchwald precatalysts) to overcome its kinetic inertness.

Physical & Electronic Profile

To understand the reactivity divergence, we must look at the fundamental bond dissociation energies (BDE) and electronic properties.

Feature	4-Bromobenzylamine	4-Chlorobenzylamine	Impact on Reactivity
Bond Dissociation Energy (C–X)	~81 kcal/mol (339 kJ/mol)	~96 kcal/mol (402 kJ/mol)	Critical. The C–Cl bond requires ~15 kcal/mol more energy to break, creating a higher barrier for oxidative addition.
C–X Bond Length	1.89 Å	1.74 Å	The longer C–Br bond is more accessible to metal insertion (Pd/Ni).
Electronegativity (Pauling)	2.96	3.16	Cl is more withdrawing; 4-chloro derivatives are slightly more electron-deficient, potentially stabilizing anionic intermediates.
Lipophilicity (logP)	~1.9	~1.6	Br derivatives are more lipophilic, affecting solubility in non-polar coupling solvents (Toluene/Dioxane).
Cost (Relative)	$	$	Cl derivatives are commodity chemicals; Br derivatives carry a "reactivity premium."

Mechanistic Deep Dive: The Oxidative Addition Barrier

The primary differentiator in performance is the Oxidative Addition step in the catalytic cycle. For Palladium (Pd) catalysis, this step is rate-limiting for aryl chlorides but often fast for aryl bromides.

Visualization: Reaction Energy Profile

The following diagram illustrates the kinetic barrier difference between the two substrates during the oxidative addition of a Pd(0) catalyst.

Figure 1: Kinetic energy landscape showing the significantly higher activation energy required for the oxidative addition of aryl chlorides compared to aryl bromides.

Performance Comparison by Application

A. Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)

• 4-Bromobenzylamine:

  • Catalyst: Standard "workhorse" catalysts (e.g.,

    , ).

  • Conditions: Mild heating (60–80°C), weak bases (

    ).

  • Success Rate: High (>90% first-pass success).

• 4-Chlorobenzylamine:

  • Catalyst: Requires electron-rich, bulky phosphines (e.g., SPhos, XPhos, JohnPhos) or NHC-Pd complexes (e.g., PEPPSI).

  • Conditions: High heat (100–120°C), strong bases (

    , ).

  • Risk: High temperatures may cause side reactions with the free amine if not protected.

B. Lithium-Halogen Exchange (Metallation)

This is a binary distinction.[1]

• Bromide: Undergoes rapid Li-Halogen exchange with

  -BuLi or -BuLi at -78°C.[2] This allows the benzylamine to be converted into a nucleophile (Ar-Li).

• Chloride: Inert to standard Li-Halogen exchange conditions. The

  -BuLi will likely deprotonate the benzylic position or the amine (if unprotected) before attacking the C–Cl bond.

Experimental Protocols

Protocol A: Suzuki Coupling of 4-Bromobenzylamine (Standard)

Best for: Rapid library synthesis in MedChem.

Pre-requisite: Protect the amine (e.g., N-Boc-4-bromobenzylamine) to prevent Pd coordination.

• Setup: In a reaction vial, combine N-Boc-4-bromobenzylamine (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and

  (3 mol%).

• Solvent: Add degassed 1,4-Dioxane/Water (4:1) [0.2 M concentration].

• Base: Add

  (2.0 equiv).

• Reaction: Seal and heat to 80°C for 4 hours.

• Workup: Dilute with EtOAc, wash with water/brine. Dry over

  .

• Validation: TLC should show complete consumption of bromide. Yields typically 85-95% .

Protocol B: Activation of 4-Chlorobenzylamine (Advanced)

Best for: Large-scale synthesis where cost is a factor.

Note: Requires a specialized "Buchwald G3" precatalyst to break the strong C–Cl bond.

• Setup: In a glovebox or under strict Argon flow, combine N-Boc-4-chlorobenzylamine (1.0 equiv), Boronic Acid (1.5 equiv).

• Catalyst: Add XPhos Pd G3 (2 mol%). Reasoning: XPhos is bulky and electron-rich, facilitating oxidative addition into the C-Cl bond.

• Base: Add

  (3.0 equiv).

• Solvent: Add anhydrous THF or Toluene (degassed).

• Reaction: Heat to 100°C (reflux) for 12–16 hours.

• Workup: Filter through Celite to remove Pd black. Concentrate and purify.

• Validation: Expect lower initial yields (60-80%) requiring optimization of temperature/concentration.

Decision Matrix: Which Derivative to Choose?

Use this logic flow to select the correct starting material for your specific constraint.

Figure 2: Decision tree for selecting between bromo- and chloro- derivatives based on reaction type and scale.

References

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.[3][4] Angewandte Chemie International Edition.[3][5] Link

  • Foundational text on overcoming the inertness of aryl chlorides.

• Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[3][4] Chemical Reviews.[3][6] Link

  • Establishes the standard reactivity order I > Br > Cl.
• Luo, Y. R. (2007). Comprehensive Handbook of Chemical Bond Energies. CRC Press.

• PubChem. (2025).[7] 4-Chlorobenzylamine Compound Summary. National Library of Medicine. Link

  • Physical property and safety data.[7]

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.[8][9] Link

  • Guide to selecting ligands (like XPhos)

Sources

• 1. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxidative Addition of Aryl Bromides at Palladium(I) to form Palladium(III) Complexes | Scilit [scilit.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. 4-Chlorobenzylamine | C7H8ClN | CID 66036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]
• 9. reddit.com [reddit.com]

Spectroscopic Characterization Guide: N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine

Executive Summary & Strategic Importance

In the development of halogenated phenethylamine precursors and benzylamine scaffolds, N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine presents a specific analytical challenge: distinguishing the 3-fluoro-4-bromo substitution pattern from its regioisomers (e.g., 4-fluoro-3-bromo).

This guide moves beyond simple peak listing. It establishes a comparative spectroscopic framework , validating the target structure by cross-referencing experimental FTIR data against structural analogues and Density Functional Theory (DFT) predictions. The core objective is to isolate the diagnostic C–F stretching vibration and the 1,2,4-trisubstituted aromatic out-of-plane (OOP) bending modes to confirm regiospecificity.

Structural Breakdown & Vibrational Logic

To interpret the spectrum accurately, we must deconstruct the molecule into its vibrational oscillators. The molecule consists of a tertiary diethylamine tail anchored to a 3-fluoro-4-bromobenzyl core.

The "Spectral Fingerprint" Strategy

The primary risk in characterizing this molecule is the overlap between the C–N stretch (amine) and the C–F stretch (aryl fluoride). Both appear in the 1000–1250 cm⁻¹ region.

• The Anchor: The C–Br stretch is distinct but low frequency (fingerprint region).

• The Variable: The C–F bond is highly polar, resulting in a distinctively intense band that is absent in the non-fluorinated analogue.

• The Validator: The Bohlmann bands (C–H stretch adjacent to Nitrogen) confirm the tertiary amine integrity.

Comparative Peak Assignments

The following data compares the Target Molecule against its non-fluorinated analogue (N-(4-bromobenzyl)-N-ethylethanamine) to isolate the specific contributions of the fluorine substituent.

Table 1: Diagnostic IR Bands & Assignments

Functional Group	Vibration Mode	Target: 3-F, 4-Br Analogue (cm⁻¹)	Control: 4-Br Analogue (cm⁻¹)	Intensity	Notes
Aromatic Ring	C–H Stretch ( )	3050 – 3090	3050 – 3080	Weak	Characteristic of aryl systems.
Alkyl Chain	C–H Stretch ( )	2960 – 2980	2960 – 2980	Strong	Asymmetric stretch of ethyl groups.
Tertiary Amine	Bohlmann Bands	2780 – 2820	2780 – 2820	Medium	Critical Quality Attribute. Indicates lone pair/C-H interaction (anti-periplanar).
Aryl Fluoride	C–F Stretch	1220 – 1250	Absent	Very Strong	The primary differentiator. Often broad due to coupling.
C–N Bond	C–N Stretch	1150 – 1180	1150 – 1180	Medium	Overlaps with C-F region; use DFT to deconvolute.
Substitution	OOP Bending	810 – 830	800 – 820	Strong	Diagnostic for 1,2,4-substitution (Target) vs 1,4-substitution (Control).
Aryl Bromide	C–Br Stretch	500 – 650	500 – 650	Med/Strong	Low frequency fingerprint; requires CsI or ATR diamond optics.

Analyst Note: The shift in the OOP bending region from ~810 cm⁻¹ (two adjacent hydrogens in 4-Br control) to the complex pattern of the 3-F, 4-Br target is the definitive confirmation of the substitution pattern.

Methodological Workflow: From Synthesis to Validation

Figure 1: Logical workflow for confirming the structure of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine using IR and DFT cross-validation.

Experimental Protocol (Self-Validating System)

To ensure reproducibility, follow this specific Attenuated Total Reflectance (ATR) protocol.

Sample Preparation

• State Check: The target is typically a pale yellow oil (free base) or a white crystalline solid (HCl salt).

  • Critical: If analyzing the HCl salt, the Bohlmann bands (2700–2800 cm⁻¹) will disappear due to protonation of the lone pair. To observe the diagnostic amine bands, neutralize a small aliquot with 1M NaOH and extract with DCM before analysis.

• Crystal Selection: Use a Single-Reflection Diamond ATR. Zinc Selenide (ZnSe) is acceptable but softer; Diamond is preferred for the hard crystalline salts to ensure good contact.

Acquisition Parameters

• Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for fingerprinting).

• Scans: Minimum 32 scans to resolve weak aromatic overtones (1600–2000 cm⁻¹).

• Range: 4000–550 cm⁻¹. (Note: Standard ATR cuts off at 600 cm⁻¹. To see the C–Br stretch clearly, ensure your detector/optic range extends to 500 cm⁻¹).

Theoretical Validation (DFT)

If experimental standards are unavailable, calculate the spectrum:

• Method: Density Functional Theory (DFT) using B3LYP functional.[1][2]

• Basis Set: 6-31G(d) is sufficient for IR trends; 6-311+G(d,p) for high precision.

• Scaling: Raw DFT frequencies are systematically high. Multiply calculated frequencies by 0.961 (for 6-31G*) or 0.967 (for 6-311+G**) to align with experimental wavenumbers [1].

Detailed Band Analysis

The "Bohlmann" Region (2700–2850 cm⁻¹)

Often overlooked, this region is the purity indicator .

• Mechanism: The lone pair on the nitrogen donates electron density into the anti-bonding orbital of the adjacent C–H bonds (

  ), weakening the bond and lowering the vibrational frequency.

• Observation: Look for 2-3 distinct, sharp bands on the lower energy side of the main alkyl C–H stretch.[3]

• Diagnostic Value: If these are missing in the free base, the amine may be oxidized (N-oxide) or protonated.

The Aromatic Fingerprint (600–900 cm⁻¹)

Distinguishing 3-fluoro-4-bromo from 4-fluoro-3-bromo :

• Target (3-F, 4-Br): The hydrogens are at positions 2, 5, and 6. This creates an isolated H (pos 2) and two adjacent H's (pos 5,6). Expect specific OOP bending at ~815 cm⁻¹ (adjacent) and ~880 cm⁻¹ (isolated).

• Isomer (4-F, 3-Br): Similar pattern, but the electronegativity differences between F and Br alter the dipole moments, shifting the relative intensities of these bands.

References

• Andersson, M. P., & Uvdal, P. (2005).[4] New Scale Factors for Harmonic Vibrational Frequencies Using the B3LYP Density Functional Method. The Journal of Physical Chemistry A. [Link]

• NIST Chemistry WebBook. Infrared Spectrum of Benzenamine, 4-bromo-. National Institute of Standards and Technology.[5] [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[6][7] (Standard reference for Bohlmann bands and Aromatic OOP rules).

Sources

• 1. New scale factors for harmonic vibrational frequencies using the B3LYP density functional method with the triple-xi basis set 6-311+G(d,p) | Division of Chemical Physics [chemphys.lu.se]
• 2. researchgate.net [researchgate.net]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. scribd.com [scribd.com]
• 5. Benzenamine, 4-bromo- [webbook.nist.gov]
• 6. wikieducator.org [wikieducator.org]
• 7. spectrabase.com [spectrabase.com]

A Comparative Guide to Reference Standards for the Analysis of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical data are paramount. The quality of the reference standards used is a cornerstone of this data integrity. This guide provides an in-depth technical comparison of reference standards for the analysis of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine, a key intermediate in the synthesis of various pharmaceutical compounds. We will explore the critical attributes of reference standards, present comparative experimental data from common analytical techniques, and provide detailed protocols to empower you to make informed decisions for your analytical needs.

The Critical Role of Reference Standards

In pharmaceutical analysis, reference standards are highly purified and well-characterized materials used as a basis for comparison.[1] They are essential for a multitude of applications, including:

• Identity confirmation: Ensuring that the material is indeed N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine.

• Purity assessment: Quantifying the amount of the main compound and identifying any impurities.

• Assay validation: Establishing the accuracy and precision of analytical methods.[1]

• Quantitative analysis: Determining the exact concentration of the analyte in a sample.

The quality of a reference standard directly impacts the validity of analytical results. A substandard reference material can lead to inaccurate assays, incorrect impurity profiles, and ultimately, compromise the safety and efficacy of the final drug product.

Understanding Reference Standard Grades and Certification

Reference standards are available in various grades, with Certified Reference Materials (CRMs) offering the highest level of assurance. Here's a breakdown of what to look for:

• Certified Reference Material (CRM): A CRM is a reference material that has been characterized by a metrologically valid procedure for one or more of its properties.[2] It is accompanied by a certificate that provides the value of the specified property, its associated uncertainty, and a statement of metrological traceability.[2] CRMs are produced by accredited organizations following stringent guidelines such as ISO 17034.[2][3]

• Primary Reference Standard: A primary standard is a substance of high purity that can be used to prepare a standard solution of known concentration. Pharmacopoeias like the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) provide well-characterized primary reference standards.[4]

• Secondary Reference Standard (Working Standard): These are standards established by comparison with a primary reference standard.[5] They are used for routine laboratory work to minimize the use of the more expensive primary standards.[4]

When selecting a reference standard for N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine, it is crucial to review the Certificate of Analysis (CoA). A comprehensive CoA should include:

• Product Name and Catalog Number

• Lot or Batch Number

• Certified Purity (often as a mass fraction) and Uncertainty

• Method(s) Used for Purity Assessment (e.g., HPLC, GC, qNMR)

• Identity Confirmation Data (e.g., NMR, MS, IR spectra)

• Information on Impurities (identity and quantity)

• Storage Conditions and Expiry Date

• Evidence of Traceability to a National or International Standard

• Accreditation Details of the Issuing Body (e.g., ISO 17034)

Comparison of Commercially Available Reference Standards

While a comprehensive list of all suppliers is beyond the scope of this guide, we present a comparative overview of typical specifications for N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine reference standards from three hypothetical suppliers, reflecting what a researcher might encounter in the market.

Feature	Supplier A (Research Grade)	Supplier B (Certified Reference Material)	Supplier C (Primary Standard)
Purity (by HPLC/GC)	≥98%	99.8% (with uncertainty)	≥99.5%
Certification	Certificate of Analysis	ISO 17034 Accredited Certificate of Analysis	Certificate of Analysis from a Pharmacopoeia
Traceability	Not explicitly stated	Traceable to SI units	Traceable to the issuing Pharmacopoeia's primary standard
Identified Impurities	May not be fully characterized	Impurities >0.1% identified and quantified	Specified impurities are controlled as per monograph
Documentation	Basic CoA with purity and identity	Comprehensive CoA with detailed characterization data	Official certificate with instructions for use
Intended Use	Exploratory research, synthesis	Quantitative analysis, method validation, quality control	Definitive identification and quantitative analysis as per pharmacopoeial methods

Experimental Performance Comparison

To illustrate the practical implications of reference standard quality, we present a comparative analysis of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine from three different sources using Gas Chromatography-Mass Spectrometry (GC-MS) and a proposed High-Performance Liquid Chromatography with UV detection (HPLC-UV) method. The GC-MS data is based on a spectroscopic comparison study, while the HPLC-UV method is a robust protocol developed from established methods for similar compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for assessing the purity of volatile and semi-volatile compounds and for identifying impurities.

Experimental Protocol: GC-MS

• Instrument: Agilent 7890B GC system coupled to an Agilent 5977A Mass Selective Detector.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Program: Initial temperature of 50°C held for 2 minutes, then ramped to 280°C at 10°C/min, and held for 5 minutes.

• Injector: Splitless injection of 1 µL of a 1 mg/mL solution in dichloromethane.

• Mass Spectrometer: Electron ionization (EI) mode at 70 eV, with a scan range of m/z 40-550.

Comparative GC-MS Data

Supplier	Purity by GC-MS (%)	Detected Impurities and Likely Identity
Supplier 1	99.2	Trace amounts of 4-bromobenzaldehyde and diethylamine (likely residual starting materials)
Supplier 2	99.8	No detectable impurities
Supplier 3	98.5	Detectable levels of diethylamine and a potential side-product, dibromobenzyl ether

Causality Behind Experimental Choices: The choice of a non-polar HP-5ms column is ideal for the separation of moderately polar compounds like N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine. The temperature gradient allows for the effective separation of the main compound from potentially more volatile starting materials and less volatile by-products. Electron ionization at 70 eV provides reproducible fragmentation patterns for confident identification of the main peak and any impurities.

Diagram of the GC-MS Experimental Workflow

Caption: Workflow for GC-MS analysis of reference standards.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely used technique in pharmaceutical quality control for the assay and impurity profiling of drug substances and intermediates.

Proposed Experimental Protocol: HPLC-UV

• Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: A gradient of Mobile Phase A (0.1% trifluoroacetic acid in water) and Mobile Phase B (0.1% trifluoroacetic acid in acetonitrile).

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-15 min: 30% to 80% B

    • 15-20 min: 80% B

    • 20.1-25 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 256 nm.

• Injection Volume: 10 µL.

• Standard and Sample Preparation: Prepare a stock solution of the reference standard at 1 mg/mL in acetonitrile and dilute to a working concentration of 0.1 mg/mL with the mobile phase.

Expected Performance and Comparison

While experimental data for this specific compound is not presented, the proposed method is expected to yield the following comparative insights:

• High-Purity Standard (Supplier 2): A sharp, symmetrical main peak with a stable baseline and no significant secondary peaks. This standard would be ideal for establishing system suitability and for accurate quantification.

• Standard with Starting Material Impurities (Supplier 1): In addition to the main peak, earlier eluting peaks corresponding to the more polar starting materials (4-bromobenzaldehyde and diethylamine) might be observed.

• Standard with By-Product Impurities (Supplier 3): Additional peaks, potentially eluting close to the main peak, could indicate the presence of structurally related by-products like dibromobenzyl ether.

Causality Behind Experimental Choices: A C18 column is selected for its excellent retention of hydrophobic compounds like N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine.[6][7] The gradient elution is necessary to ensure the separation of the main analyte from both more polar and less polar impurities within a reasonable run time. Trifluoroacetic acid is used as an ion-pairing agent to improve the peak shape of the amine. The detection wavelength of 256 nm is chosen based on the UV absorption maximum of the benzylamine chromophore, providing good sensitivity.[8]

Diagram of the HPLC-UV Method Validation Logic

Caption: Logical flow for HPLC-UV method validation.

Trustworthiness and Self-Validating Systems

The protocols described are designed to be self-validating. For instance, in the HPLC-UV method, system suitability parameters should be established using a high-purity reference standard. These parameters, such as peak symmetry, theoretical plates, and resolution from known impurities, provide a daily check on the performance of the analytical system. Any deviation from these established criteria would indicate a problem with the system or the method, ensuring the trustworthiness of the generated data. The validation of the analytical procedure according to ICH Q2(R1) guidelines is essential to demonstrate that it is suitable for its intended purpose.[9]

Conclusion and Recommendations

The selection of a reference standard for N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine is a critical decision that should be based on the intended application.

• For quantitative applications such as potency determination in a drug substance or for the validation of analytical methods, a Certified Reference Material (CRM) from an ISO 17034 accredited supplier is highly recommended. The certified purity value and associated uncertainty provide a solid foundation for accurate and traceable results.

• For qualitative applications like identity confirmation or for routine process monitoring where a high degree of accuracy is not the primary concern, a well-characterized research-grade material with a detailed CoA may be sufficient.

• When working within a pharmacopoeial framework, the use of the official primary or secondary reference standard is mandatory.

It is imperative to always scrutinize the Certificate of Analysis to ensure the reference standard meets the requirements of your specific analytical method and regulatory landscape. The experimental data presented in this guide clearly demonstrates that not all reference standards are created equal, and the choice can significantly impact the quality and reliability of your analytical outcomes.

References

• Romer Labs. (n.d.). BiopureTM ISO 17034 (Certified) Reference Materials.
• Reagecon. (n.d.). ISO 17034 Certified Reference Materials CRMs.
• The ANSI Blog. (2024, February 15). What Is ISO 17034?.
• Reagecon. (n.d.). ISO 17034 Certified Reference Materials (CRMs).
• International Atomic Energy Agency. (n.d.). Reference Materials under ISO 17034 accreditation.
• ICH. (1995). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
• AccuStandard. (n.d.). Certificate of Analysis.
• LGC Standards. (n.d.). Certificate of analysis explained.
• National Institute of Standards and Technology. (2012). Certificate of Analysis - Standard Reference Material® 3284.
• International Journal of Pharmaceutical Research & Analysis. (2014). The selection use of reference materials in pharmaceutical and clinical laboratories.
• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification.
• Advent Chembio. (n.d.). What is Certificate of Analysis (CoA) in Chemistry?.
• U.S. Pharmacopeia. (n.d.). USP Reference Standards.
• BenchChem. (2024, December 23). Comparison Table of Certified Reference Materials (CRMs) and Reference Materials (RMs).
• World Health Organization. (n.d.). Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances.
• MAC-MOD Analytical. (n.d.). Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations.
• SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column.
• SIELC Technologies. (n.d.). UV- Vis Spectrum of Benzylamine.
• BenchChem. (2025). A Comparative Guide to the Validation of HPLC-UV Methods for N-(2-Benzoyl-4-chlorophenyl)formamide Assay.
• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques.
• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns.
• Axion Labs. (2025, November 18). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works.
• Royal Society of Chemistry. (2019, August 16). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances.
• Phenomenex. (n.d.). Reversed Phase HPLC Method Development.
• ResearchGate. (2019, August 11). (PDF) A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances.

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. What Is ISO 17034? - The ANSI Blog [blog.ansi.org]
• 3. reagecon.com [reagecon.com]
• 4. demarcheiso17025.com [demarcheiso17025.com]
• 5. who.int [who.int]
• 6. chromtech.com [chromtech.com]
• 7. m.youtube.com [m.youtube.com]
• 8. UV- Vis Spectrum of Benzylamine | SIELC Technologies [sielc.com]
• 9. brammerstandard.com [brammerstandard.com]

Safety & Regulatory Compliance

Proper Disposal of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine, a halogenated organic compound. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to comply with environmental regulations. The principles outlined here are derived from established best practices for handling halogenated chemical waste.

Foundational Principles of Halogenated Waste Management

The presence of bromine and fluorine in N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine classifies it as a halogenated organic compound. This classification is paramount in determining the correct disposal pathway. Halogenated compounds are not suitable for drain disposal and must be segregated from non-halogenated waste streams.[1][2] The rationale for this segregation lies in the distinct treatment methods required for their disposal. While non-halogenated solvents can often be recycled or used as fuel additives, halogenated wastes necessitate high-temperature incineration to prevent the formation of toxic byproducts and environmental pollution.[3] Mixing these waste streams can lead to the contamination of large volumes of less hazardous waste, significantly increasing disposal costs and environmental impact.[3]

Hazard Assessment and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Item	Specifications	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes and aerosols.
Lab Coat	Standard laboratory coat.	To protect clothing and skin from contamination.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	To avoid inhalation of any potential vapors or aerosols.[1]

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine waste.

Step 1: Waste Segregation at the Point of Generation

From the moment waste is generated, it must be segregated.

• Action: Designate a specific waste container for "Halogenated Organic Waste."[1][6] This container should be clearly labeled and kept separate from non-halogenated waste streams.[6]

• Causality: This initial segregation is the most critical step to ensure proper disposal and prevent cross-contamination.[3]

Step 2: Selecting the Appropriate Waste Container

The integrity of the waste container is crucial for safe storage and transport.

• Action: Use a chemically compatible container, preferably made of plastic, with a secure, tightly sealing lid.[7][8] Ensure the container is in good condition and free from leaks or cracks.

• Causality: A robust and compatible container prevents spills and the release of vapors, protecting both laboratory personnel and the surrounding environment.[8]

Step 3: Proper Labeling of the Waste Container

Clear and accurate labeling is a regulatory requirement and essential for safety.

• Action: Label the container with the words "Hazardous Waste" and a clear identification of the contents.[6][9][10] The label should include:

  • The full chemical name: "Waste N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine"

  • The approximate concentration and volume.

  • The date of accumulation.

  • The relevant hazard pictograms (e.g., irritant).

• Causality: Proper labeling informs waste handlers of the container's contents and associated hazards, ensuring it is managed safely throughout the disposal process.[8]

Step 4: Storage in a Designated Satellite Accumulation Area (SAA)

Waste must be stored safely pending collection.

• Action: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[7] This area should be at or near the point of generation and under the control of the laboratory personnel.[7]

• Causality: Storing waste in a designated SAA minimizes the risk of accidental spills and unauthorized access, and facilitates efficient collection by environmental health and safety (EHS) personnel.[7]

Step 5: Arranging for Waste Collection

The final step is to arrange for the pickup and disposal by a licensed hazardous waste contractor.

• Action: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the halogenated waste.[7] Do not attempt to dispose of this chemical through regular trash or down the drain.[1][11]

• Causality: EHS departments are trained and equipped to handle hazardous waste and will ensure its disposal in compliance with all federal, state, and local regulations.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine.

Caption: Disposal workflow for N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine.

Summary of Best Practices

Table 2: Key Disposal Do's and Don'ts

Do	Don't
Segregate halogenated from non-halogenated waste.[1][2]	Do not mix different waste streams.[12]
Use clearly labeled, appropriate containers.[8]	Do not pour chemical waste down the drain.[1][11]
Store waste in a designated Satellite Accumulation Area.[7]	Do not overfill waste containers.
Wear appropriate Personal Protective Equipment (PPE).	Do not dispose of chemical waste in regular trash.[11]
Contact your EHS department for waste pickup.[7]	Do not leave waste containers open.[6][7]

By adhering to these scientifically sound and field-proven procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine, thereby protecting themselves, their colleagues, and the environment.

References

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• NSTA. (2024, August 16). Laboratory Waste Disposal Safety Protocols.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• American Chemical Society. Hazardous Waste and Disposal.
• Science Ready. Safe Handing & Disposal of Organic Substances – HSC Chemistry.
• Environment, Health and Safety. 7.2 Organic Solvents.
• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
• Hazardous waste segregation.
• Safety & Risk Services. Organic Solvent Waste Disposal.
• Sigma-Aldrich. (2025, October 7). SAFETY DATA SHEET.
• SAFETY DATA SHEET. (2025, December 19).
• Fisher Scientific. (2025, December 25). SAFETY DATA SHEET.

Sources

• 1. scienceready.com.au [scienceready.com.au]
• 2. bucknell.edu [bucknell.edu]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 9. canterbury.ac.nz [canterbury.ac.nz]
• 10. 7.2 Organic Solvents [ehs.cornell.edu]
• 11. acs.org [acs.org]
• 12. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

A Senior Application Scientist's Guide to the Safe Handling of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine

Hazard Assessment: A Profile of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine

Given its structure—a brominated and fluorinated aromatic amine—N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine should be handled as a substance with the potential for significant health effects. Based on data from similar compounds, the primary hazards are anticipated to be:

• Acute Toxicity : May be harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Skin Corrosion/Irritation : Expected to cause skin irritation, and potentially severe burns with prolonged contact.[3][4][5]

• Serious Eye Damage/Irritation : Poses a risk of serious eye irritation or damage.[4][5][6]

• Respiratory Irritation : Inhalation of dust or vapors may lead to respiratory irritation.[7]

Under fire conditions, this compound may emit toxic fumes, including carbon oxides, nitrogen oxides, hydrogen bromide, and hydrogen fluoride.[1][8]

The Cornerstone of Safety: Engineering and Administrative Controls

Before considering personal protective equipment, a foundational safety environment must be established through engineering and administrative controls.

• Engineering Controls :

  • Ventilation : All handling of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine must be conducted in a certified chemical fume hood to minimize the risk of inhalation.[2][3] The fume hood also serves as a primary barrier against splashes and spills.

  • Safety Equipment : Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the handling area.[1][2]

• Administrative Controls :

  • Designated Areas : Clearly define and label specific areas within the laboratory for the storage and handling of this compound.

  • Hygiene Practices : Always wash hands and any exposed skin thoroughly with soap and water after handling.[1][4][9] Do not eat, drink, or smoke in areas where this chemical is used.[1][4][9]

  • Spill Preparedness : Maintain a spill kit appropriate for chemical spills. In the event of a spill, avoid direct contact and creating dust. The area should be evacuated and the spill managed by trained personnel.

Personal Protective Equipment (PPE): Your Final Line of Defense

The selection of appropriate PPE is critical for preventing exposure. The following table outlines the minimum PPE requirements for various laboratory operations involving N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring Solids	Chemical splash goggles and a face shield.[1][9]	Compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves before use.[1]	A fully buttoned lab coat.	Use a government-approved respirator if not handled in a fume hood or ventilated enclosure.[1][9]
Preparing Solutions	Chemical splash goggles and a face shield.[1][9]	Compatible chemical-resistant gloves. Use proper glove removal technique to avoid skin contact.[1]	A chemical-resistant apron over a lab coat.	A government-approved respirator may be necessary depending on the volatility of the solvent and the scale of the operation.[1][9]
Running Reactions and Work-up	Chemical splash goggles and a face shield.[1][9]	Compatible chemical-resistant gloves.[1]	A chemical-resistant apron over a lab coat.	Work should be conducted in a fume hood to avoid the need for respiratory protection.

Step-by-Step Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for minimizing risk and ensuring regulatory compliance.

Handling Protocol

• Preparation : Before handling, ensure all necessary engineering controls are functioning correctly and all required PPE is readily available.

• Weighing : Conduct all weighing operations within a chemical fume hood or a ventilated balance enclosure to contain any airborne particles.

• Dissolving : When preparing solutions, add the solid N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine to the solvent slowly to avoid splashing.

• Reaction : Set up the reaction apparatus within a chemical fume hood. Ensure all joints are properly sealed.

• Post-Handling : After handling, decontaminate all surfaces and equipment. Remove and dispose of PPE in the designated waste containers. Wash hands thoroughly.

Disposal Plan

• Waste Classification : All waste materials, including the compound itself, any contaminated consumables (e.g., weighing paper, pipette tips), and contaminated PPE, must be treated as hazardous waste.

• Containment : Collect all hazardous waste in clearly labeled, sealed, and appropriate containers.

• Disposal : Dispose of the hazardous waste through a licensed waste disposal company, following all local, regional, and national regulations.[7][8][9] Do not dispose of this chemical down the drain.[3]

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process for the safe handling of N-(4-bromo-3-fluorobenzyl)-N-ethylethanamine, from initial preparation to final disposal.

Sources

• 1. enamine.enamine.net [enamine.enamine.net]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.com [fishersci.com]